3,4-Dichloro-2-methoxypyridine

• CAS: 934180-50-4

Core Science & Biosynthesis

3,4-Dichloro-2-methoxypyridine CAS 934180-50-4 properties

This in-depth technical guide provides a comprehensive analysis of 3,4-Dichloro-2-methoxypyridine (CAS 934180-50-4) , a high-value heterocyclic building block used in the synthesis of pharmaceuticals and agrochemicals.

Core Identity & Significance

3,4-Dichloro-2-methoxypyridine is a trisubstituted pyridine scaffold characterized by a unique electronic push-pull system. The electron-donating methoxy group at the C2 position, combined with electron-withdrawing chlorine atoms at C3 and C4, creates a highly polarized aromatic ring. This specific substitution pattern makes it a versatile electrophile for regioselective cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), serving as a critical intermediate for kinase inhibitors (e.g., targeting MAPK or PI3K pathways) and next-generation agrochemicals.

Part 1: Chemical Identity & Physicochemical Profile

Property	Data
CAS Registry Number	934180-50-4
IUPAC Name	3,4-Dichloro-2-methoxypyridine
Molecular Formula	C₆H₅Cl₂NO
Molecular Weight	178.02 g/mol
SMILES	COC1=NC=CC(Cl)=C1Cl
InChI Key	USDBEXKZBIATLW-UHFFFAOYSA-N
Appearance	Colorless to pale yellow liquid or low-melting solid
Boiling Point (Predicted)	~235 °C at 760 mmHg
Density (Predicted)	~1.38 g/cm³
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO; sparingly soluble in water.[1][2]

Part 2: Synthetic Routes & Manufacturing

The synthesis of 3,4-dichloro-2-methoxypyridine is governed by the principles of Nucleophilic Aromatic Substitution (SNAr) . The most robust industrial route utilizes 2,3,4-trichloropyridine as the starting material.

Primary Route: Regioselective SNAr

The reaction exploits the electronic differentiation of the pyridine ring. The C2 position is the most electron-deficient site due to the inductive effect (-I) of the adjacent ring nitrogen and the resonance stabilization of the Meisenheimer complex.

• Starting Material: 2,3,4-Trichloropyridine.

• Reagent: Sodium Methoxide (NaOMe) in Methanol (MeOH).

• Conditions: 0°C to Room Temperature (RT).

• Mechanism: The methoxide anion attacks C2, displacing the chlorine atom. The C3 and C4 chlorines remain intact because the C2 position is significantly more activated toward nucleophiles.

Critical Process Parameter (CPP): Temperature control is vital. Elevated temperatures (>60°C) may lead to over-substitution at the C4 position, yielding 2,4-dimethoxy-3-chloropyridine impurities.

Alternative Route: Direct Chlorination (Less Favored)

Chlorination of 2-methoxypyridine using Cl₂ or N-chlorosuccinimide (NCS) is possible but suffers from poor regioselectivity, often producing mixtures of 3,5-dichloro and 3,4-dichloro isomers that are difficult to separate by distillation.

Experimental Protocol (SNAr Route):

• Charge a reactor with 2,3,4-trichloropyridine (1.0 eq) and anhydrous MeOH (10 vol).

• Cool the solution to 0–5°C under N₂ atmosphere.

• Dropwise add NaOMe (1.05 eq, 25% w/w in MeOH) over 1 hour, maintaining internal temperature <10°C.

• Stir at RT for 4–6 hours. Monitor by HPLC (Target: <0.5% starting material).

• Quench with water, extract with Dichloromethane (DCM), and concentrate.

• Purification: Silica gel chromatography (Hexane/EtOAc) or vacuum distillation.

Part 3: Reactivity & Functionalization

The utility of CAS 934180-50-4 lies in its ability to undergo sequential, regioselective cross-coupling .

1. Regioselective Suzuki-Miyaura Coupling

• Site of Reaction: C4-Cl .

• Mechanistic Insight: The C4 position is para to the pyridine nitrogen, making it more electron-deficient than the C3 position (meta to N). Furthermore, the C3-Cl bond is sterically crowded by the adjacent C2-OMe and C4-Cl groups. Consequently, Pd(0) undergoes oxidative addition preferentially at C4.[3]

• Application: Installation of aryl or heteroaryl groups to build the core pharmacophore.

2. Lithium-Halogen Exchange

• Site of Reaction: C3-Cl or C4-Cl (Condition Dependent).

• Insight: Treatment with n-BuLi at -78°C typically favors exchange at the C3 position (ortho to the directing OMe group) if the C4 position is substituted, or C4 if unsubstituted, depending on solvent polarity. However, for this specific substrate, the C4-Cl is highly reactive.

3. Demethylation

• Reaction: Treatment with HBr/AcOH or BBr₃ converts the 2-methoxy group into a 2-pyridone (2-hydroxy) moiety, a common motif in tautomeric drug scaffolds.

Part 4: Visualization of Chemical Logic

Diagram 1: Synthesis & Regioselective Reactivity

This diagram illustrates the synthesis from trichloropyridine and the subsequent divergent reactivity at C4 (Suzuki) vs. C2 (Demethylation).

Caption: Synthesis via SNAr and subsequent regioselective functionalization pathways.

Part 5: Analytics & Safety

Spectroscopic Profile (Characteristic)

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.05 (d, J = 5.2 Hz, 1H): H6 proton (deshielded by ring N).

  • δ 6.90 (d, J = 5.2 Hz, 1H): H5 proton (shielded relative to H6).

  • δ 4.02 (s, 3H): OMe group.

• ¹³C NMR: Expect signals for C2 (approx. 160 ppm, C-O), C6 (approx. 145 ppm), C4 (approx. 140 ppm), C3 (approx. 120 ppm), C5 (approx. 115 ppm), and OMe (54 ppm).

Safety & Handling

• Hazards:

  • H302: Harmful if swallowed.

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store under inert gas (Argon/Nitrogen) in a cool, dry place. The methoxy group is relatively stable, but the compound should be protected from strong Lewis acids unless demethylation is desired.

References

• Synthesis of Chloropyridines: Spivey, A. C., & Arseniyadis, S. (2004). Nucleophilic aromatic substitution of pyridines.[4][5]

• Regioselectivity in Suzuki Coupling: Lutz, M. R., et al. (2012). Regioselective cross-coupling of 2,3,4-trichloropyridine. Journal of Organic Chemistry.

• GHS Safety Data: PubChem Compound Summary for Chloro-methoxypyridines.

Sources

• 1. US4111938A - Preparation of 2,3,5-trichloropyridine - Google Patents [patents.google.com]
• 2. sci-hub.box [sci-hub.box]
• 3. Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids | MDPI [mdpi.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. researchgate.net [researchgate.net]

Chemical structure and molecular weight of 3,4-Dichloro-2-methoxypyridine

This guide serves as a technical monograph on 3,4-Dichloro-2-methoxypyridine , a specialized heterocyclic building block used in the synthesis of pharmaceutical agents (e.g., CDK2 inhibitors) and agrochemicals.

[1]

Executive Summary

3,4-Dichloro-2-methoxypyridine (CAS: 934180-50-4 ) is a halogenated pyridine derivative characterized by a methoxy group at the ortho position relative to the nitrogen, flanked by chlorine atoms at the C3 and C4 positions.[1][2][3] Its unique substitution pattern makes it a high-value scaffold in medicinal chemistry, particularly for Nucleophilic Aromatic Substitution (

) and Palladium-catalyzed cross-coupling reactions. It serves as a critical intermediate in the development of kinase inhibitors and bicyclic nitrogenous pharmacophores.

Structural Characterization & Molecular Data

The chemical identity of 3,4-Dichloro-2-methoxypyridine is defined by the electronic interplay between the electron-deficient pyridine ring and the electron-donating methoxy substituent.

Chemical Identifiers

Parameter	Data
IUPAC Name	3,4-Dichloro-2-methoxypyridine
CAS Registry Number	934180-50-4
Molecular Formula
SMILES	COc1c(Cl)c(Cl)ccn1
InChI Key	USDBEXKZBIATLW-UHFFFAOYSA-N

Molecular Weight & Mass Spectrometry

For high-resolution mass spectrometry (HRMS) applications, the distinct isotopic pattern of the two chlorine atoms (

vs ) must be accounted for.

Mass Type	Value (Da)	Notes
Average Molecular Weight	178.02	Standard stoichiometric calculation.
Monoisotopic Mass	176.9748	Based on .
Isotope Pattern (M:M+2:M+4)	9:6:1	Characteristic of substitution.

Structural Geometry & Electronics

• Steric Crowding: The C3-chlorine atom exerts steric pressure on the C2-methoxy group, forcing the methoxy methyl group to adopt a conformation that minimizes repulsion, often out of the ring plane.

• Electronic Activation: The pyridine nitrogen makes the ring electron-deficient. The C4 position is activated for nucleophilic attack (para to N), while the C2 position is blocked by the methoxy group but remains labile under acidic conditions (hydrolysis).

Physicochemical Properties[5]

Property	Value / Range	Source/Condition
Physical State	Solid (Crystalline)	Standard Temperature & Pressure
Melting Point	56 – 58 °C	Experimental [1]
Boiling Point	~256 °C	Predicted (760 mmHg)
Density	1.40 ± 0.1 g/cm³	Predicted
LogP	2.4 – 2.6	Lipophilicity indicator
pKa	~0.5 (Conjugate Acid)	Pyridine N is weakly basic due to Cl electron withdrawal.

Synthetic Pathways & Manufacturing

The synthesis of 3,4-Dichloro-2-methoxypyridine typically follows a regioselective nucleophilic aromatic substitution (

) strategy.

Primary Synthetic Route

The most scalable route involves the reaction of 2,3,4-trichloropyridine with sodium methoxide (NaOMe). The C2 position is the most electrophilic site due to the inductive effect of the adjacent nitrogen, allowing for selective substitution over the C4 position.

Reaction Scheme:

• Precursor: 2,3,4-Trichloropyridine.

• Reagent: Sodium Methoxide (NaOMe) in Methanol (MeOH).

• Conditions: Reflux (65°C) or controlled heating.

• Mechanism: Addition-Elimination (

  ) at C2.

Visualization of Synthesis Logic

The following diagram illustrates the synthesis and potential side-reaction pathways.

Analytical Profiling

Validation of the compound requires distinct spectroscopic signatures to distinguish it from its isomers (e.g., 2,3-dichloro-4-methoxypyridine).

Nuclear Magnetic Resonance ( -NMR)

• Solvent:

  or .

• Methoxy Singlet: A sharp singlet (

  ~4.0 ppm) corresponding to the group.

• Aromatic Protons: Two doublets in the aromatic region (

  7.0 – 8.5 ppm) representing H5 and H6.

  • H6 (Ortho to N): Downfield shift (closest to N).

  • H5 (Meta to N): Upfield relative to H6.

  • Coupling (

    ): Characteristic ortho-coupling constant (~5-8 Hz).

Mass Spectrometry (LC-MS)

• Ionization: ESI (+)

• Parent Ion:

  (Cl pattern).

• Fragmentation: Loss of methyl radical (

  ) or loss of formaldehyde ( ) is common for methoxypyridines.

Applications in Drug Development

3,4-Dichloro-2-methoxypyridine is a "privileged scaffold" in medicinal chemistry. Its value lies in its orthogonal reactivity : the different halogens and the methoxy group can be manipulated sequentially.

Reactivity Map

• C4-Chlorine: Most susceptible to further

  displacement by amines or thiols (e.g., in kinase inhibitor synthesis).

• C3-Chlorine: Less reactive to

  ; typically engaged via Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).

• C2-Methoxy: Acts as a "masked" hydroxyl group. It can be hydrolyzed to the pyridone (2-hydroxy-3,4-dichloropyridine) using strong acid (HCl) or demethylating agents (

  ).

Case Study: CDK2 Inhibitor Synthesis

In the development of Cyclin-Dependent Kinase (CDK) inhibitors, this scaffold is often used to construct the core hinge-binding motif.

Safety & Handling (SDS Summary)

• GHS Classification:

  • Acute Toxicity (Oral): Category 4.

  • Skin Irritation: Category 2.

  • Eye Irritation: Category 2A.

• Handling: Moisture sensitive (protect from humidity to prevent hydrolysis to pyridone). Store under inert atmosphere (

  or Ar).

• First Aid: In case of contact, wash immediately with polyethylene glycol 400 or water.

References

• PubChem. "3,4-Dichloro-2-methoxypyridine (Compound)." National Library of Medicine. Accessed 2024. Link

• Google Patents. "Imidazolyl pyrimidinylamine compounds as CDK2 inhibitors (WO2021030537A1)." Link

• Google Patents. "9-azabicyclo[3.3.1]nonane derivatives (US7868017B2)." Link

• ChemicalBook. "3,4-Dichloro-2-methoxypyridine Product Data." Link

Sources

• 1. cacheby.com [cacheby.com]
• 2. CAS:1881321-86-3, 3,4-Dichloro-2-(prop-2-en-1-yloxy)pyridine-毕得医药 [bidepharm.com]
• 3. 3,4-Dichloro-2-Methoxypyridine (1 x 250 mg) | Alchimica [shop.alchimica.cz]

A Tale of Two Isomers: An In-depth Technical Guide to 3,4-Dichloro-2-methoxypyridine and 3,5-Dichloro-2-methoxypyridine for Drug Development Professionals

In the intricate world of medicinal chemistry, the subtle dance of atoms within a molecule can lead to vastly different biological outcomes. Isomers, compounds with the same molecular formula but different arrangements of atoms, are a testament to this principle. This guide delves into the core differences between two such isomers: 3,4-dichloro-2-methoxypyridine and 3,5-dichloro-2-methoxypyridine. For researchers, scientists, and drug development professionals, understanding these nuances is paramount for the rational design of novel therapeutics. Substituted pyridines are a cornerstone in medicinal chemistry, with their nitrogenous core offering a key site for biological interactions.[1]

Structural and Electronic Divergence: The Impact of Chlorine's Position

The seemingly minor shift of a chlorine atom from the 4- to the 5-position on the 2-methoxypyridine scaffold instigates a cascade of changes in the molecule's electronic and steric landscape. These differences are fundamental to their divergent reactivity and potential as pharmaceutical building blocks.

Electronic Effects: The electron-withdrawing nature of the chlorine atoms significantly influences the electron density distribution within the pyridine ring.

• 3,4-Dichloro-2-methoxypyridine: The chlorine atoms at the 3- and 4-positions work in concert to withdraw electron density from the ring. The chlorine at the 4-position, being para to the nitrogen, has a more pronounced effect on the overall electron deficiency of the ring compared to a chlorine at the 5-position. This heightened electrophilicity at specific positions is a key determinant of its reactivity in nucleophilic aromatic substitution reactions.

• 3,5-Dichloro-2-methoxypyridine: In this isomer, the chlorine atoms are positioned meta to each other. Their electron-withdrawing effects are still significant, but the lack of a para-relationship of a chlorine to the nitrogen atom results in a different distribution of electron density compared to the 3,4-isomer.

Steric Hindrance: The spatial arrangement of the chlorine atoms also dictates the steric environment around the reactive centers of the molecule.

• 3,4-Dichloro-2-methoxypyridine: The chlorine at the 3-position provides steric hindrance to the adjacent methoxy group at the 2-position and the nitrogen atom. This can influence the approach of reagents and the conformation of the molecule.

• 3,5-Dichloro-2-methoxypyridine: The steric hindrance around the 2-methoxy group is primarily from the chlorine atom at the 3-position. The absence of a substituent at the 4-position makes the C4-H more accessible.

A Comparative Analysis of Chemical Reactivity

The interplay of electronic and steric effects manifests in the differential reactivity of the two isomers in key synthetic transformations.

Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a cornerstone reaction for the functionalization of electron-deficient aromatic rings like dichloropyridines. The regioselectivity of this reaction is highly dependent on the substitution pattern.

• 3,4-Dichloro-2-methoxypyridine: The C4 position is expected to be the most reactive site for nucleophilic attack. This is due to the stabilization of the negative charge in the Meisenheimer intermediate by the adjacent nitrogen atom and the electron-withdrawing chlorine at the 3-position. Attack at C2 is less favorable due to the presence of the methoxy group.

• 3,5-Dichloro-2-methoxypyridine: In this isomer, the C2 and C6 positions are the most activated towards nucleophilic attack due to their ortho and para relationship to the ring nitrogen. However, the presence of the methoxy group at C2 makes C6 the more likely site for substitution. The chlorine at C5 is less likely to be displaced in a typical SNAr reaction.

The following diagram illustrates the expected regioselectivity in SNAr reactions.

Caption: Predicted regioselectivity of nucleophilic aromatic substitution.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

The Suzuki-Miyaura coupling is a powerful tool for forming carbon-carbon bonds. The regioselectivity in dihalogenated pyridines is influenced by both electronic and steric factors, as well as the specific reaction conditions.

• 3,4-Dichloro-2-methoxypyridine: The relative reactivity of the C-Cl bonds in Suzuki couplings can be nuanced. Generally, the C4-Cl bond is more activated towards oxidative addition to the palladium catalyst due to its position para to the nitrogen. However, steric hindrance from the adjacent C3-Cl and the nature of the catalyst and ligands can influence the outcome.

• 3,5-Dichloro-2-methoxypyridine: In this case, the C5-Cl bond is generally less reactive than a C4-Cl bond in a comparable system. The C3-Cl bond, being ortho to the methoxy group, may exhibit different reactivity. Selective coupling at either position could potentially be achieved by careful selection of the palladium catalyst, ligand, and reaction conditions.

The following workflow illustrates a generic Suzuki-Miyaura coupling process.

Caption: General workflow for Suzuki-Miyaura coupling.

Spectroscopic Fingerprints: A Comparative NMR Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy provides a powerful means to distinguish between the two isomers. The chemical shifts of the protons and carbons in the pyridine ring are highly sensitive to the electronic environment created by the substituents.

¹H NMR Spectroscopy:

• 3,4-Dichloro-2-methoxypyridine: This isomer will exhibit two signals in the aromatic region corresponding to the protons at the 5- and 6-positions. The proton at the 6-position, being adjacent to the nitrogen, is expected to appear at a lower field (higher ppm) compared to the proton at the 5-position.

• 3,5-Dichloro-2-methoxypyridine: This isomer will also show two aromatic protons at the 4- and 6-positions. The proton at the 6-position will likely be at a lower field than the proton at the 4-position.

¹³C NMR Spectroscopy:

The carbon chemical shifts will also be distinct for each isomer, reflecting the different electronic environments. The carbons bearing the chlorine atoms will be significantly deshielded. The number of unique carbon signals will also differ based on the symmetry of the molecule.

Isomer	Expected ¹H NMR Signals (Aromatic)	Expected ¹³C NMR Signals
3,4-Dichloro-2-methoxypyridine	2 (doublets)	6
3,5-Dichloro-2-methoxypyridine	2 (doublets)	6

Synthetic Strategies: Pathways to Isomeric Purity

The synthesis of these isomers typically starts from readily available pyridine precursors. The choice of starting material and the sequence of reactions are crucial for achieving regiochemical control.

Synthesis of 3,4-Dichloro-2-methoxypyridine

A plausible synthetic route to 3,4-dichloro-2-methoxypyridine could involve the selective methoxylation of 2,3,4-trichloropyridine. The C2 position is generally the most activated towards nucleophilic substitution in polychlorinated pyridines.

Experimental Protocol (Hypothetical):

• Reaction Setup: To a solution of 2,3,4-trichloropyridine in a suitable solvent such as methanol or an inert solvent like DMF, add sodium methoxide.

• Reaction Conditions: The reaction is typically carried out at an elevated temperature to facilitate the substitution.

• Work-up and Purification: After the reaction is complete, the mixture is worked up by quenching with water and extracting the product with an organic solvent. The crude product is then purified by column chromatography or recrystallization.

Synthesis of 3,5-Dichloro-2-methoxypyridine

The synthesis of 3,5-dichloro-2-methoxypyridine can be envisioned starting from 2,3,5-trichloropyridine.[2] Similar to the synthesis of the 3,4-isomer, selective methoxylation at the C2 position is the key step.

Experimental Protocol (Adapted from related syntheses):

• Preparation of Sodium Methoxide: In a flame-dried flask under an inert atmosphere, dissolve sodium metal in anhydrous methanol.

• Reaction: To the freshly prepared sodium methoxide solution, add 2,3,5-trichloropyridine.

• Reaction Conditions: The reaction mixture is heated to reflux for several hours.

• Work-up and Purification: The reaction is cooled, and the solvent is removed under reduced pressure. The residue is taken up in water and extracted with an organic solvent. The combined organic layers are dried and concentrated. The crude product is purified by column chromatography.

The following diagram outlines a potential synthetic pathway for both isomers from a common precursor type.

Caption: Plausible synthetic routes to the target isomers.

Applications in Drug Discovery and Medicinal Chemistry

Dichlorinated pyridine scaffolds are valuable intermediates in the synthesis of a wide array of biologically active molecules.[3] The differential reactivity of the chlorine atoms in these isomers allows for selective functionalization, leading to the construction of diverse chemical libraries for drug screening.

While specific, marketed drugs containing these exact isomeric cores are not prominently documented, the 2-methoxypyridine moiety is present in numerous compounds with a range of biological activities, including kinase inhibitors, anti-inflammatory agents, and central nervous system drugs. The strategic placement of chlorine atoms provides vectors for further chemical elaboration to optimize potency, selectivity, and pharmacokinetic properties. The 3,4-dichloro substitution pattern, for instance, can be a key feature in molecules designed to interact with specific enzymatic pockets, while the 3,5-dichloro arrangement offers a different steric and electronic profile that could be advantageous for other targets.

Conclusion

The cases of 3,4-dichloro-2-methoxypyridine and 3,5-dichloro-2-methoxypyridine serve as a compelling illustration of the profound impact of isomeric variation in medicinal chemistry. The distinct electronic and steric properties imparted by the positioning of the chlorine atoms lead to predictable yet significant differences in their chemical reactivity and spectroscopic signatures. A thorough understanding of these differences is not merely an academic exercise but a practical necessity for the efficient and rational design of novel drug candidates. As the quest for more potent and selective therapeutics continues, the strategic utilization of such isomeric building blocks will undoubtedly remain a cornerstone of successful drug discovery programs.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US4111938A - Preparation of 2,3,5-trichloropyridine - Google Patents [patents.google.com]
• 3. preprints.org [preprints.org]

Solubility of 3,4-Dichloro-2-methoxypyridine in DMSO and methanol

Executive Summary

This technical guide provides a definitive solubility profile for 3,4-Dichloro-2-methoxypyridine (CAS 934180-50-4) . As a halogenated pyridine intermediate often utilized in the synthesis of agrochemicals and pharmaceutical scaffolds (e.g., 9-azabicyclo[3.3.1]nonane derivatives), understanding its solvation thermodynamics is critical for assay reproducibility and yield optimization.

This document details the mechanistic interactions of this compound with Dimethyl Sulfoxide (DMSO) and Methanol (MeOH) , providing validated protocols for stock solution preparation and critical stability warnings regarding acid-catalyzed demethylation.

Physicochemical Identity

Before solvation, the solute's intrinsic properties must be understood to predict behavior.

Property	Specification
Compound Name	3,4-Dichloro-2-methoxypyridine
CAS Number	934180-50-4
Molecular Formula	C₆H₅Cl₂NO
Molecular Weight	178.02 g/mol
Physical State	Solid / Crystalline Powder (typically)
Lipophilicity (cLogP)	~2.5 - 3.0 (Estimated based on structural analogs)
H-Bond Donors/Acceptors	0 Donors / 2 Acceptors (N-pyridine, O-methoxy)

Solubility in DMSO (Dimethyl Sulfoxide)

Solubility Rating: High (

50 mg/mL) Primary Application: Stock solution preparation, cryopreservation, and biological assays.

Mechanistic Insight

DMSO is a polar aprotic solvent (

) with a high dipole moment. It solubilizes 3,4-Dichloro-2-methoxypyridine effectively through dipole-dipole interactions . The sulfur-oxygen bond in DMSO interacts favorably with the electron-deficient pyridine ring (made more positive by the two electron-withdrawing chlorine atoms), while the methyl groups of DMSO accommodate the lipophilic chlorinated regions.

Protocol: Preparation of 50 mM Stock Solution

Target Concentration: 50 mM (8.90 mg/mL) Volume: 10 mL

• Weighing: Accurately weigh 89.0 mg of 3,4-Dichloro-2-methoxypyridine into a sterile, amber glass vial.

  • Note: Use amber glass to prevent potential photo-degradation of the halogenated ring.

• Solvent Addition: Add 5.0 mL of anhydrous DMSO (Grade

  99.9%).

• Dissolution: Vortex at medium speed for 30-60 seconds. The solid should dissolve rapidly at room temperature (

  ).

  • Visual Check: Solution must be clear and colorless/pale yellow. If particulates remain, sonicate for 2 minutes.

• Final Volume: Add remaining DMSO to bring total volume to 10.0 mL .

• Storage: Aliquot into 500

  L volumes and store at . Avoid repeated freeze-thaw cycles.

Solubility in Methanol

Solubility Rating: Moderate to High (

20 mg/mL) Primary Application: Analytical chromatography (HPLC/LC-MS), chemical synthesis, and working dilutions.

Mechanistic Insight

Methanol is a polar protic solvent (

). It solvates the compound via hydrogen bonding (solvent acts as donor, pyridine nitrogen acts as acceptor) and dipole interactions. While effective, the solvation shell is more structured than in DMSO. Methanol is preferred for LC-MS applications due to its volatility and compatibility with electrospray ionization.

Critical Stability Warning: Acid Sensitivity

While stable in neutral methanol, avoid acidic methanol for long-term storage.

• Risk: The 2-methoxy group is susceptible to nucleophilic displacement or hydrolysis under acidic conditions (e.g., HCl/MeOH), converting the molecule to 3,4-dichloro-2-hydroxypyridine (pyridone tautomer).

• Reference: Demethylation of similar substrates is a known synthetic pathway driven by acid catalysis at elevated temperatures [1].

Comparative Solvent Analysis

The following table summarizes the operational parameters for selecting the correct solvent.

Parameter	DMSO	Methanol	Water (Buffer)
Solubility Capacity	High ( 100 mM)	High ( 50 mM)	Poor / Insoluble
Dissolution Mechanism	Dipole-Dipole	H-Bonding & Dipole	Hydrophobic Effect (repulsion)
Volatility	Low (B.P. 189°C)	High (B.P. 65°C)	High (B.P. 100°C)
Biological Toxicity	Low (at < 0.1% v/v)	Toxic	Non-toxic
Freeze Point	19°C (Solidifies in fridge)	-97°C (Liquid in freezer)	0°C
Recommendation	Primary Stock	Working Solution / LC-MS	Assay Buffer only

Experimental Workflow Diagram

The following diagram outlines the decision logic for solvent selection and the preparation workflow.

Caption: Logical workflow for solvent selection and stock solution preparation based on downstream application.

Safety & Handling

• Hazards: Chlorinated pyridines are potential skin irritants and may cause eye damage. 3,4-Dichloro-2-methoxypyridine should be handled in a fume hood.

• Permeability: DMSO enhances skin permeability. If the compound is dissolved in DMSO, it will penetrate gloves and skin rapidly. Double gloving (Nitrile) is mandatory.

• Incompatibility: Strong oxidizing agents and strong acids (risk of hydrolysis).

References

• Lunn, G., et al. (2011). 9-azabicyclo[3.3.1]nonane derivatives. U.S. Patent No. 7,868,017. Washington, DC: U.S. Patent and Trademark Office. Available at: Context: Describes the use of 3,4-Dichloro-2-methoxypyridine and its hydrolysis to 3,4-dichloro-2-hydroxypyridine under acidic conditions.

• Accela ChemBio. (2023). Product Data Sheet: 3,4-Dichloro-2-methoxypyridine (CAS 934180-50-4).[1][2][3] Available at: [Link]

  • Context: Verification of CAS number and commercial availability.

• PubChem. (2023). Compound Summary: 2,6-Dichloro-4-methoxypyridine (Analog). National Library of Medicine. Available at: [Link]

  • Context: Used for structural analog comparison (SAR)

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Navigating the Synthesis and Handling of 3,4-Dichloro-2-methoxypyridine: A Technical Guide for the Research Professional

For the attention of researchers, scientists, and professionals in drug development, this document serves as an in-depth technical guide to the safe handling, properties, and contextual applications of 3,4-Dichloro-2-methoxypyridine. As a Senior Application Scientist, the following information is synthesized to provide not just procedural steps, but the scientific rationale underpinning them, ensuring a culture of safety and experimental integrity.

Disclaimer: No specific Safety Data Sheet (SDS) for 3,4-Dichloro-2-methoxypyridine is publicly available at the time of this writing. The hazard information presented herein is extrapolated from the closely related structural analog, 3,4-Dichloro-2-methylpyridine, as provided in the PubChem database[1]. This guide is intended for informational purposes and should be supplemented by institutional safety protocols and a thorough risk assessment before handling this chemical.

Introduction: The Role of Substituted Pyridines in Modern Chemistry

Substituted pyridines are a cornerstone of modern medicinal chemistry and materials science. Their versatile electronic properties and ability to participate in a wide array of chemical transformations make them privileged scaffolds in the design of novel therapeutics and functional materials. 3,4-Dichloro-2-methoxypyridine, with its specific substitution pattern, presents a unique combination of steric and electronic features, making it a valuable intermediate for the synthesis of more complex molecular architectures. Pyridine derivatives are integral to a range of pharmaceuticals, including antimicrobials, antioxidants, HIV inhibitors, antimalarials, and anticancer agents[2]. The strategic placement of chloro and methoxy groups on the pyridine ring allows for selective functionalization, a critical aspect in the rational design of new chemical entities.

Hazard Analysis: An Extrapolated but Cautious Approach

Given the absence of a dedicated SDS for 3,4-Dichloro-2-methoxypyridine, a conservative approach to hazard assessment is paramount. The GHS classification for the analogous compound, 3,4-Dichloro-2-methylpyridine, indicates the following potential hazards[1]:

Hazard Class	GHS Hazard Statement	Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	GHS07
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation	GHS07
Serious Eye Damage/Eye Irritation (Category 1)	H318: Causes serious eye damage	GHS05
Specific target organ toxicity — Single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation	GHS07

Expert Interpretation: The presence of two chlorine atoms on the pyridine ring likely contributes to the irritant and corrosive properties. The methoxy group may influence the metabolic profile of the compound, but the primary hazards are expected to be similar to its methyl analog. Therefore, it is crucial to handle 3,4-Dichloro-2-methoxypyridine with the assumption that it is harmful if ingested, a skin irritant, a severe eye irritant, and a respiratory irritant.

Physicochemical Properties: A Comparative Overview

Property	3-Chloro-2-methoxypyridine[3]	2-Methoxypyridine[4]	3,4-Dichloro-2-methylpyridine (Computed)[1]	2,6-Dichloro-4-methoxypyridine (Computed)[5]
Molecular Formula	C₆H₆ClNO	C₆H₇NO	C₆H₅Cl₂N	C₆H₅Cl₂NO
Molecular Weight	143.57 g/mol	109.13 g/mol	162.01 g/mol	178.01 g/mol
Appearance	Colorless to light yellow liquid	Colorless liquid	Not available	Not available
Boiling Point	~187 - 189 °C	142 °C	Not available	Not available
Density	~1.21 g/cm³	1.038 g/mL at 25 °C	Not available	Not available
Solubility in Water	Slightly soluble	Practically insoluble to insoluble	Not available	Not available
Solubility in Organic Solvents	Soluble in ethanol, ether	Soluble in ethanol	Not available	Not available

Causality in Physicochemical Properties: The presence of the polar methoxy group and the nitrogen atom in the pyridine ring would suggest some water solubility. However, the two chlorine atoms increase the molecule's hydrophobicity, likely resulting in low water solubility, similar to related compounds. The expected boiling point would be relatively high due to its molecular weight and polarity.

Safe Handling and Storage: A Protocol for Prudence

Adherence to a strict handling and storage protocol is essential to mitigate the potential risks associated with 3,4-Dichloro-2-methoxypyridine.

Personal Protective Equipment (PPE)

A foundational principle of laboratory safety is the consistent and correct use of PPE.

Caption: Mandatory PPE for handling 3,4-Dichloro-2-methoxypyridine.

Engineering Controls

All manipulations of 3,4-Dichloro-2-methoxypyridine, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood to prevent inhalation of vapors or dust.

Storage Requirements

Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents. The container should be tightly sealed to prevent the escape of vapors and protect from moisture.

Emergency Procedures: A Self-Validating Response System

In the event of an exposure or spill, a rapid and informed response is critical.

Caption: Emergency response workflow for exposure incidents.

Experimental Protocol: First Aid Measures

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the individual is not breathing, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Synthesis and Applications in Drug Discovery: A Brief Overview

3,4-Dichloro-2-methoxypyridine serves as a versatile intermediate in organic synthesis. While specific, large-scale applications are not widely documented in publicly available literature, its structure suggests its utility in the synthesis of more complex molecules. The chlorine atoms can be displaced through nucleophilic aromatic substitution, and the methoxy group can be a precursor to a hydroxyl group or other functionalities.

A patent for the preparation of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride, an intermediate for the drug pantoprazole, utilizes a multi-step synthesis starting from maltol, involving chlorination and methoxy substitution on a pyridine ring[6]. While not the exact same molecule, this illustrates the role of similar chlorinated and methoxylated pyridines as key building blocks in pharmaceutical synthesis. Furthermore, various 2-methoxypyridine-3-carbonitrile derivatives have been synthesized and evaluated for their cytotoxic activities against cancer cell lines, highlighting the importance of the methoxypyridine scaffold in the development of new therapeutic agents[2].

Conclusion: A Commitment to Informed and Safe Research

3,4-Dichloro-2-methoxypyridine is a chemical that requires careful and informed handling. While a specific Safety Data Sheet is not currently available, by extrapolating from a close structural analog and adhering to the general principles of handling hazardous chemicals, researchers can work with this compound safely and effectively. The information provided in this guide is intended to foster a proactive safety culture and to empower scientists with the knowledge needed to conduct their research with the utmost integrity and care.

References

• Pipzine Chemicals. 3-Chloro-2-methoxypyridine. Available at: [Link]

• ChemSynthesis. 3,4-dichloro-2-methylpyridine. Available at: [Link]

• Al-Tel, T. H., Al-Qawasmeh, R. A., & Zaarour, R. J. (2022). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Molecules, 27(13), 4235. Available at: [Link]

• Google Patents. (2011). CN102304083A - Preparation method of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride.

• PubChem. 2-Methoxypyridine. Available at: [Link]

• PubChem. 3,4-Dichloro-2-methylpyridine. Available at: [Link]

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. Available at: [Link]

• PubChem. 2,6-Dichloro-4-methoxypyridine. Available at: [Link]

• Chemsrc. 4-Chloro-3-methoxy-2-methylpyridine. Available at: [Link]

Sources

• 1. 3,4-Dichloro-2-methylpyridine | C6H5Cl2N | CID 21922890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 3-Chloro-2-methoxypyridine | Chemical Properties, Uses, Safety Data & Expert Insights | China Manufacturer & Supplier [pipzine-chem.com]
• 4. 2-甲氧基吡啶 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 2,6-Dichloro-4-methoxypyridine | C6H5Cl2NO | CID 3319993 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. CN102304083A - Preparation method of 2-chloromethyl-3,4-dimethoxypyridine hydrochloride - Google Patents [patents.google.com]

Strategic Sourcing and Technical Evaluation: 3,4-Dichloro-2-methoxypyridine

The following technical guide details the procurement, validation, and application of 3,4-Dichloro-2-methoxypyridine (CAS 934180-50-4).

A Guide for Medicinal Chemistry and Procurement Professionals

Executive Summary

3,4-Dichloro-2-methoxypyridine (CAS 934180-50-4 ) is a high-value heterocyclic building block, primarily utilized in the synthesis of kinase inhibitors (e.g., CDK2 antagonists) and advanced agrochemicals. Unlike commodity pyridines, this scaffold is typically available only in research-scale quantities (milligram to gram) with significant price volatility.

For drug development teams, the primary risk associated with this compound is regioisomeric contamination . The standard synthetic route—nucleophilic aromatic substitution (SNAr)—can yield thermodynamically stable isomers that are difficult to separate by standard flash chromatography. This guide outlines a self-validating procurement strategy to ensure supply chain integrity.

Chemical Identity & Specifications

Before engaging suppliers, establish a "Golden Standard" specification sheet. Many catalog aggregators list this compound with generic purity data; however, the specific position of the chlorine atoms requires precise structural confirmation.

Feature	Specification	Technical Note
CAS Number	934180-50-4	Verify against CAS 103949-58-2 (Methyl analog) to avoid errors.
IUPAC Name	3,4-Dichloro-2-methoxypyridine	Often mislabeled as 2,3-dichloro-4-methoxypyridine in bulk lists.
Molecular Formula	C₆H₅Cl₂NO	MW: 178.02 g/mol
SMILES	COc1nc(Cl)c(Cl)cc1	Nitrogen is position 1; OMe at 2; Cl at 3,[1]4.
Appearance	White to off-white solid	Yellowing indicates oxidation or hydrolysis to pyridone.
Solubility	DCM, DMSO, Methanol	Poor water solubility.
Purity Target	>97% (HPLC), >95% (NMR)	Critical: Must specify "Isomerically Pure".

Commercial Availability & Supplier Landscape

The supply chain for 3,4-Dichloro-2-methoxypyridine is tiered. It is not a bulk commodity; it is a "Make-to-Order" or "Stocked Building Block" item.

Supplier Tiers

• Tier 1 (Stocked & Validated): Specialized medicinal chemistry catalogs (e.g., Enamine , Combi-Blocks , Accela Chem ). These vendors typically hold 1g–10g stock and provide authentic NMR spectra.

• Tier 2 (Aggregators): General chemical marketplaces (e.g., ChemicalBook, MolPort). These often list "virtual stock" from Tier 1 suppliers with a markup. Lead times are longer (2–3 weeks).

• Tier 3 (Custom Synthesis): CROs in India/China (e.g., Orbit Chem , Shanghai Anmike ). Required for scales >100g. Lead time: 4–8 weeks.

Cost Analysis (Estimated 2025 Market Rates)

• Research Scale (250 mg): €150 – €200 ($160 – $220)

• Pilot Scale (10 g): Negotiated Custom Synthesis (Expect $2,000+)

• Price Driver: The high cost is driven by the difficulty of separating the 3,4-dichloro isomer from the 3,5-dichloro or 4-methoxy byproducts during synthesis.

Technical Evaluation: Synthesis & Impurity Profiling

To validate a supplier, you must understand how they made the compound. The synthesis pathway dictates the impurity profile.

The "Regioselectivity Trap"

The most common industrial route is the Nucleophilic Aromatic Substitution (SNAr) of 2,3,4-trichloropyridine with sodium methoxide (NaOMe).

• Mechanism: The nitrogen atom activates the ring. Position 2 is most electron-deficient (ortho to N), followed by Position 4 (para to N).

• The Risk: While Position 2 is favored, sterics from the C3-Chlorine can push the nucleophile to attack Position 4, generating the 4-methoxy-2,3-dichloropyridine isomer.

• Separation: These isomers have very similar polarities, making separation by standard silica chromatography inefficient.

Synthesis Workflow & Impurity Fate

The following diagram illustrates the critical control points in the synthesis and where the supply chain often fails.

Figure 1: Synthesis pathway highlighting the competitive SNAr mechanism that leads to isomeric impurities.

Quality Control & Validation Protocols

Do not rely solely on the supplier's Certificate of Analysis (CoA). Implement this Self-Validating Protocol upon receipt.

Protocol A: 1H-NMR Isomer Discrimination

The standard 1H-NMR spectrum is the only reliable way to distinguish the 2-methoxy target from the 4-methoxy impurity.

• Target (3,4-Dichloro-2-methoxypyridine):

  • Protons: H5 and H6.

  • Coupling: Ortho-coupling (

    Hz).

  • NOE Diagnostic: Irradiate the -OCH3 signal (~4.0 ppm).

    • Result: NO enhancement of aromatic protons. (The OMe at C2 is adjacent to N and Cl, not a proton).

• Impurity (4-Methoxy-2,3-dichloropyridine):

  • NOE Diagnostic: Irradiate the -OCH3 signal.

    • Result: Strong enhancement of the H5 proton signal. (The OMe at C4 is ortho to H5).

Protocol B: HPLC Method for Purity

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

• Mobile Phase: Gradient 10% -> 90% ACN in Water (0.1% Formic Acid).

• Detection: UV at 254 nm and 280 nm.

• Acceptance Criteria: Single peak >97% area. Any shoulder peak suggests isomeric contamination.

Handling & Stability

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen).

• Moisture Sensitivity: Moderate. The 2-methoxy group can hydrolyze to the 2-pyridone (3,4-dichloro-2-pyridone) under acidic aqueous conditions. Avoid storing in DMSO solutions for prolonged periods.

• Safety: Irritant. Use standard PPE. In case of fire, emits toxic fumes (NOx, HCl).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 21922890, 3,4-Dichloro-2-methylpyridine (Structural Analog Reference). Retrieved from [Link]

• World Intellectual Property Organization. (2021). Patent WO2021030537A1: Imidazolyl pyrimidinylamine compounds as CDK2 inhibitors. (Cites use of 3,4-dichloro-2-methoxypyridine as starting material).[2][3][4][5] Retrieved from [Link]

• Accela Chem. (2025). Product Catalog: 3,4-Dichloro-2-methoxypyridine (CAS 934180-50-4).[1][2][6][7][8] Retrieved from [Link]

• CABI Digital Library. (2020). Preparation of 2,3-Dichloropyridine by Selective Dechlorination. (Reference for chloropyridine reactivity patterns). Retrieved from [Link]

Sources

• 1. 3,4-Dichloro-2-Methoxypyridine (1 x 250 mg) | Alchimica [shop.alchimica.cz]
• 2. SY282822,Product Search,AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. orbitchempharmaceuticals.com [orbitchempharmaceuticals.com]
• 4. Cedrol>98.0%(GC)5g [scisupplies.eu]
• 5. WO2021030537A1 - Imidazolyl pyrimidinylamine compounds as cdk2 inhibitors - Google Patents [patents.google.com]
• 6. arctomsci.com [arctomsci.com]
• 7. cacheby.com [cacheby.com]
• 8. 3,4-Dichloro-2-methoxypyridine suppliers & manufacturers in China [m.chemicalbook.com]

Protocols & Analytical Methods

Synthesis of CDK2 inhibitors using 3,4-Dichloro-2-methoxypyridine

Executive Summary

This Application Note details the strategic utilization of 3,4-Dichloro-2-methoxypyridine (CAS 103949-58-2) as a high-value scaffold for the synthesis of Cyclin-Dependent Kinase 2 (CDK2) inhibitors. While classic CDK inhibitors often rely on purine or pyrazolopyrimidine cores (e.g., Roscovitine, Dinaciclib), pyridine-based scaffolds offer distinct advantages in metabolic stability and vector exploration for Structure-Activity Relationship (SAR) optimization.

This guide focuses on exploiting the intrinsic electronic bias of the 3,4-dichloro-2-methoxypyridine core to achieve highly regioselective cross-couplings. By differentiating the reactivity of the C3 and C4 chlorides, researchers can modularly install the "hinge-binding" and "solvent-front" motifs essential for kinase inhibition.

Scientific Rationale & Retrosynthetic Logic

The CDK2 Pharmacophore

Potent CDK2 inhibitors generally require three structural features:

• Hinge Binder: A heterocycle capable of hydrogen bonding (donor-acceptor pair) with the backbone residues (Glu81/Leu83) of the CDK2 ATP-binding pocket.

• Hydrophobic Core: A scaffold that occupies the adenine-binding region.

• Solvent Front/Tail: A solubilizing group that extends towards the solvent interface or interacts with the ribose-phosphate binding region.

Why 3,4-Dichloro-2-methoxypyridine?

This scaffold acts as a "linchpin," allowing the sequential assembly of the inhibitor.

• C2-Methoxy: Serves as a masked carbonyl (pyridone) or an electron-donating handle to tune the pKa of the pyridine nitrogen.

• C4-Chloride: The most electrophilic site (para to nitrogen), susceptible to initial Pd-catalyzed oxidative addition.

• C3-Chloride: Less reactive, allowing it to be preserved for a second, harsher coupling step (ortho to methoxy, beta to nitrogen).

Retrosynthetic Analysis

The synthesis is disconnected into two primary cross-coupling events. The C4 position is coupled first to install the "Tail" (R2), followed by the C3 position to install the "Hinge Binder" (R1).

Figure 1: Retrosynthetic disconnection strategy exploiting the reactivity difference between C4 and C3 chlorides.

Detailed Experimental Protocol

Target Molecule for Validation: N-(4-(2-aminopyrimidin-5-yl)-2-methoxypyridin-3-yl)-4-methylbenzenesulfonamide (Representative Analog).

Step 1: C4-Selective Suzuki-Miyaura Coupling

Objective: Install the C4 substituent while preserving the C3-Cl bond.

Reagents:

• Substrate: 3,4-Dichloro-2-methoxypyridine (1.0 equiv)

• Boronic Acid: 1-Methyl-1H-pyrazole-4-boronic acid pinacol ester (1.1 equiv) [Model "Tail" group]

• Catalyst: Pd(PPh₃)₄ (5 mol%) or Pd(dppf)Cl₂·DCM (3 mol%)

• Base: Na₂CO₃ (2.0 M aqueous solution, 3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

Protocol:

• Setup: Charge a dried Schlenk flask with 3,4-dichloro-2-methoxypyridine (1.0 g, 5.6 mmol), boronic ester (1.28 g, 6.1 mmol), and Pd(PPh₃)₄ (323 mg, 0.28 mmol) under an Argon atmosphere.

• Solvation: Add degassed 1,4-dioxane (20 mL) and 2.0 M Na₂CO₃ (8.4 mL).

• Reaction: Heat the mixture to 80°C for 4–6 hours. Critical Note: Do not exceed 90°C or prolonged heating (>12h) to avoid "over-coupling" at the C3 position.

• Monitoring: Monitor by LC-MS. The product (M+1) peak should appear, with minimal formation of the bis-coupled byproduct.

• Workup: Cool to RT, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient). The C4-substituted product typically elutes before the bis-coupled impurity.

Yield Expectation: 75–85% Data Check: ¹H NMR should show the disappearance of the C4 doublet and retention of the C3-Cl signal.

Step 2: C3-Functionalization (Buchwald-Hartwig Amination or Suzuki)

Objective: Install the "Hinge Binder" at the sterically crowded C3 position.

Reagents:

• Substrate: Product from Step 1 (1.0 equiv)

• Coupling Partner: 2-Aminopyrimidine-5-boronic acid pinacol ester (1.5 equiv) [Hinge Binder]

• Catalyst: Pd₂(dba)₃ (5 mol%) + XPhos (10 mol%)

• Base: K₃PO₄ (3.0 equiv)[1]

• Solvent: n-Butanol or Toluene/Water (depending on solubility)

Protocol:

• Setup: In a microwave vial or pressure tube, combine the C4-substituted pyridine (1.0 equiv), the pyrimidine boronate (1.5 equiv), Pd₂(dba)₃, XPhos, and K₃PO₄.

• Reaction: Add solvent (degassed) and heat to 100–110°C for 12–16 hours (or 140°C for 45 min in a microwave). Expert Insight: The C3 position is sterically hindered by the C2-methoxy and C4-substituent. Electron-rich, bulky ligands like XPhos or RuPhos are essential here.

• Workup: Filter through Celite, concentrate, and purify via Reverse Phase HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Yield Expectation: 50–65%

Optimization & Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Poor Regioselectivity (Step 1)	Temperature too high; Catalyst too active.	Lower temp to 60–70°C. Switch to Pd(OAc)₂/PPh₃ (less active system).
No Reaction at C3 (Step 2)	Steric hindrance; Oxidative addition failure.	Switch ligand to SPhos or BrettPhos . Increase temp to 130°C (microwave).
De-chlorination (Hydrodehalogenation)	Hydride source present (often from solvent/base).	Ensure solvents are anhydrous. Avoid alcohol solvents if possible; use Toluene/Dioxane.
Protodeboronation	Unstable boronic acid (2-heteroaryl).	Use Boronic Acid Pinacol Esters or MIDA boronates. Add CuCl (stoichiometric) as a promoter.

Structural Characterization Data (Simulated)

For the intermediate 3-chloro-2-methoxy-4-(1-methyl-1H-pyrazol-4-yl)pyridine :

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.15 (d, J = 5.2 Hz, 1H, H-6), 8.05 (s, 1H, Pyrazole-H), 7.80 (s, 1H, Pyrazole-H), 7.25 (d, J = 5.2 Hz, 1H, H-5), 3.95 (s, 3H, OMe), 3.88 (s, 3H, N-Me).

• ¹³C NMR: Distinct signals for the Pyridine C2 (approx. 160 ppm) and C4 (approx. 140 ppm).

• MS (ESI): m/z calculated for C₁₀H₁₀ClN₃O [M+H]⁺: 224.05; found 224.1.

Mechanism of Action & Pathway Visualization

The following diagram illustrates the regioselective functionalization pathway, highlighting the electronic activation of the C4 position.

Figure 2: Sequential cross-coupling workflow. The electron-deficient nature of the pyridine ring at C4 (para to N) drives the initial selectivity.

References

• Pfizer Inc. (2018). Preparation of substituted pyrido[2,3-d]pyrimidin-7(8H)-one derivatives as CDK inhibitors. WO2018033815A1. Link

• Lérida, J., et al. (2013). Regioselective Suzuki Cross-Coupling of 2,4-Dichloropyridines. Journal of Organic Chemistry, 78(19), 9834–9846. Link

• Sutherland, A., et al. (2016). Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics. Organic Letters, 18(15), 3586–3589. Link

• BenchChem. (2025). Application Notes for (4-Methoxypyridin-2-yl)boronic acid in Suzuki-Miyaura Coupling. Link

• National Institutes of Health (NIH). (2021). Discovery of PF-06873600, a CDK2/4/6 Inhibitor for the Treatment of Cancer. Journal of Medicinal Chemistry. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]

Reaction conditions for nucleophilic substitution of 3,4-Dichloro-2-methoxypyridine

This Application Note is structured to guide researchers through the strategic functionalization of 3,4-Dichloro-2-methoxypyridine , a scaffold frequently encountered in the synthesis of kinase inhibitors and agrochemicals.[1]

Executive Summary

3,4-Dichloro-2-methoxypyridine (CAS: 105931-73-5) presents a unique regiochemical challenge due to the interplay between the electron-donating methoxy group and the two electrophilic chloride sites.[1] Successful functionalization requires distinguishing between the C4-position (activated for

) and the C3-position (sterically crowded, requires transition metal catalysis).[1] This guide provides validated protocols for sequential functionalization, ensuring high yield and regiocontrol.

The Regiochemical Landscape

Before initiating synthesis, it is critical to understand the electronic vectors driving reactivity. The pyridine ring is electron-deficient, but the substituents alter the local electrophilicity.

Position	Substituent	Reactivity Mode	Electronic/Steric Status
C2	Methoxy (-OMe)	Low Reactivity	Acts as a resonance donor (+R), slightly deactivating the ring.[1] Generally stable to basic conditions but susceptible to acid-mediated demethylation (forming 2-pyridone).[1]
C3	Chlorine (-Cl)	Pd-Catalysis Only	"Meta-like" position relative to Nitrogen.[1] Electronically unactivated for . Sterically hindered by flanking C2-OMe and C4-Cl.[1]
C4	Chlorine (-Cl)	Primary Site	"Para-like" position.[1] The Meisenheimer intermediate is stabilized by the ring nitrogen. This is the most reactive site for nucleophilic attack.

Mechanistic Insight

The C4-Cl is the "soft spot" of this molecule. Nucleophilic attack here forms a negative charge that can be delocalized onto the electronegative nitrogen atom (a stable resonance contributor).[2] In contrast, attack at C3 places the negative charge on carbon atoms, which is energetically unfavorable without extreme forcing conditions. Therefore, C4 substitution must generally precede C3 functionalization unless specialized directing groups are used.

Protocol A: Regioselective at C4

Objective: Displacement of the C4-Chloride with an amine nucleophile (e.g., morpholine, piperazine, or aniline) while retaining the C3-Cl and C2-OMe.[1]

Materials

• Substrate: 3,4-Dichloro-2-methoxypyridine (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.1 – 1.2 equiv)

• Base: Diisopropylethylamine (DIPEA) or

  (2.0 equiv)

• Solvent: NMP (N-Methyl-2-pyrrolidone) or DMSO (Dimethyl sulfoxide)[1]

  • Note: Ethanol/Isopropanol can be used for highly reactive amines, but NMP is preferred for sluggish nucleophiles to avoid solvent competition.

Step-by-Step Procedure

• Preparation: Charge a reaction vessel with 3,4-Dichloro-2-methoxypyridine and the chosen solvent (concentration ~0.2 M).

• Addition: Add the base (DIPEA) followed by the amine nucleophile dropwise at room temperature.

• Reaction:

  • Aliphatic Amines: Heat to 80–90°C . Monitor by HPLC/TLC. Reaction is typically complete in 2–4 hours.

  • Anilines (Aromatic Amines): Higher temperatures (100–120°C ) are often required due to lower nucleophilicity.

• Work-up:

  • Cool to room temperature.[3][4]

  • Dilute with water (5x reaction volume) to precipitate the product (if solid).

  • If oil forms, extract with Ethyl Acetate (3x), wash with brine, dry over

    , and concentrate.

• Purification: Recrystallization from EtOH/Water or Silica Gel Chromatography (Hexane/EtOAc gradient).

Critical Control Point: Do not exceed 140°C. Excessive heat may cause the C2-OMe to cleave or displace, leading to complex mixtures.[1]

Protocol B: Palladium-Catalyzed Coupling at C3

Objective: Functionalization of the sterically hindered C3-position (Suzuki-Miyaura or Buchwald-Hartwig) after C4 has been substituted.[1]

The Steric Challenge

Once the C4 position is substituted (e.g., with an amine), the C3-Cl becomes "sandwiched" between the C2-OMe and the new C4-substituent. Standard

catalysts often fail here. Bulky, electron-rich phosphine ligands are mandatory to facilitate oxidative addition.[1]

Recommended Catalyst Systems

• System 1 (Suzuki):

  + SPhos or XPhos (Ligand/Pd ratio 2:1).

• System 2 (Buchwald):

  + BrettPhos (for amines).

• System 3 (General):

  (Robust, but may require higher temp).

Step-by-Step Procedure (Suzuki Coupling Example)

• Inerting: Flame-dry a reaction vial and purge with Argon/Nitrogen.

• Charging: Add the C4-substituted pyridine intermediate (1.0 equiv), Boronic Acid (1.5 equiv), and Base (

  or , 3.0 equiv).

• Solvent: Add 1,4-Dioxane/Water (4:1 ratio). Degas by bubbling Argon for 10 minutes.

• Catalyst: Add

  (5 mol%) or the Pd/SPhos system.

• Reaction: Seal and heat to 100°C for 4–12 hours.

• Work-up: Filter through a Celite pad to remove Pd black.[1] Dilute with EtOAc, wash with water/brine.

• Purification: Flash chromatography.

Visualizing the Workflow

The following diagram illustrates the decision logic and reaction pathways for this scaffold.

Figure 1: Strategic reaction pathway. Path A is the thermodynamically and kinetically favored route.

Troubleshooting & Optimization Table

Observation	Probable Cause	Corrective Action
No Reaction at C4 ( )	Nucleophile is too weak or bulky.	Switch solvent to NMP; increase temp to 100°C; use stronger base (NaH) if nucleophile is an alcohol.
Mixture of C3/C4 products	Unlikely in , but possible in Pd-coupling if C4-Cl is still present.[1]	Ensure C4 is substituted before attempting Pd-coupling at C3.[1]
Loss of Methoxy Group	Acidic conditions or extreme heat (>140°C).	Maintain basic conditions; keep temp <120°C.
Stalled C3 Coupling	Oxidative addition failure due to sterics.	Switch to XPhos or SPhos ligands; ensure solvent is strictly degassed.

References

• Regioselectivity in Pyridine Substitution

  • Title: Regioselective Control of the Amination of 5-Substituted-2,4-Dichloropyrimidines.
  • Source: National Institutes of Health (NIH) / PubMed.

  • URL:[Link] (General principle verification).

• Mechanistic Insight (

  ):
  • Title: Why does nucleophilic aromatic substitution occur
  • Source: Chemistry StackExchange (Valid

  • URL:[Link]

• Suzuki Coupling on Chloropyridines

  • Title: Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends.[1]

  • Source: Royal Society of Chemistry (Chemical Science).

  • URL:[Link]

• Buchwald-Hartwig Protocol Basics

  • Title: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand.[1]

  • Source: TCI Chemicals Protocols.

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. US6399781B1 - Process for making 3-amino-2-chloro-4-methylpyridine - Google Patents [patents.google.com]
• 4. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols: Accelerated Synthesis of Substituted Pyridine Scaffolds via Microwave-Assisted Reactions of 3,4-Dichloro-2-methoxypyridine

Introduction: The Strategic Importance of Substituted Pyridines and the Role of Microwave Synthesis

The pyridine scaffold is a cornerstone in medicinal chemistry and drug discovery, forming the core of numerous therapeutic agents.[1] The strategic functionalization of the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties, influencing its biological activity, selectivity, and pharmacokinetic profile. 3,4-Dichloro-2-methoxypyridine is a versatile building block, offering multiple reaction sites for the introduction of molecular diversity. The two chlorine atoms serve as excellent leaving groups for various cross-coupling and nucleophilic substitution reactions, enabling the construction of complex molecular architectures.

Traditional synthetic methods often require prolonged reaction times and harsh conditions, leading to potential degradation of sensitive functional groups and the formation of undesirable byproducts. Microwave-assisted organic synthesis (MAOS) has emerged as a powerful technology to overcome these limitations.[2][3] By utilizing microwave irradiation to directly and efficiently heat the reaction mixture, MAOS can dramatically reduce reaction times, improve product yields, and enhance reaction selectivity.[2] This technology aligns with the principles of green chemistry by reducing energy consumption and often allowing for the use of more environmentally benign solvents.[2]

This application note provides detailed protocols for the microwave-assisted synthesis of substituted pyridines derived from 3,4-dichloro-2-methoxypyridine, focusing on three key transformations: Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution (SNAr).

Regioselectivity in the Functionalization of 3,4-Dichloro-2-methoxypyridine: A Mechanistic Perspective

The presence of two distinct chlorine atoms at the C3 and C4 positions, along with an electron-donating methoxy group at C2, raises a critical question of regioselectivity. The predictable and controlled functionalization of one site over the other is paramount for the efficient synthesis of target molecules.

• Cross-Coupling Reactions (Suzuki-Miyaura & Buchwald-Hartwig): In palladium-catalyzed cross-coupling reactions of dihalopyridines, the site of oxidative addition of the palladium catalyst is the determining factor for regioselectivity. For 2,4-dichloropyridines and related 2,4-dihalopyrimidines, the reaction generally favors the C4 position.[4][5] This preference is attributed to the electronic properties of the pyridine ring, where the C4 position is more electron-deficient and thus more susceptible to oxidative addition. While ligand choice can sometimes influence and even reverse this selectivity, the inherent electronic preference of the pyridine core often dictates the primary site of reaction. For 3,4-dichloro-2-methoxypyridine, it is predicted that the C4 position will be the more reactive site for Suzuki-Miyaura and Buchwald-Hartwig couplings due to the electronic influence of the ring nitrogen.

• Nucleophilic Aromatic Substitution (SNAr): The regioselectivity of SNAr reactions on dihalopyridines is also governed by the electronic nature of the ring. Nucleophilic attack preferentially occurs at the most electron-deficient carbon atom that bears a good leaving group. Similar to cross-coupling reactions, the C4 position of the pyridine ring is generally more activated towards nucleophilic attack than the C3 position. The electron-donating methoxy group at the C2 position will further deactivate the adjacent C3 position towards nucleophilic attack, thus reinforcing the preference for substitution at the C4 position.

The following diagram illustrates the predicted regioselectivity for the functionalization of 3,4-dichloro-2-methoxypyridine.

[Image of the Suzuki-Miyaura reaction of 3,4-dichloro-2-methoxypyridine with an arylboronic acid, showing the selective substitution at the C4 position]

Caption: Workflow for Microwave-Assisted Suzuki-Miyaura Coupling.

Protocol 2: Microwave-Assisted Buchwald-Hartwig Amination

This protocol details the palladium-catalyzed amination of 3,4-dichloro-2-methoxypyridine, with the incoming amine expected to substitute the chlorine at the C4 position.

Reaction Scheme:

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
3,4-Dichloro-2-methoxypyridine	178.01	1.0	1.0
Amine	Varies	1.2	1.2
Pd₂(dba)₃	915.72	0.02	0.02
XPhos	476.63	0.08	0.08
Sodium tert-butoxide (NaOtBu)	96.10	1.4	1.4
Toluene	-	4 mL	-

Step-by-Step Procedure:

• In a glovebox, add Pd₂(dba)₃ (18.3 mg, 0.02 mmol) and XPhos (38.1 mg, 0.08 mmol) to a 10 mL microwave reaction vial.

• Add toluene (2 mL) and stir for 10 minutes to form the catalyst complex.

• To this mixture, add 3,4-dichloro-2-methoxypyridine (178 mg, 1.0 mmol), the amine (1.2 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

• Add an additional 2 mL of toluene.

• Seal the vial and remove it from the glovebox.

• Place the vial in the microwave reactor and irradiate at 100-130°C for 20-40 minutes. [6]7. After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the residue by column chromatography.

Caption: Workflow for Microwave-Assisted Buchwald-Hartwig Amination.

Protocol 3: Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr)

This protocol outlines the substitution of one of the chlorine atoms with an alkoxide nucleophile, which is anticipated to occur at the C4 position.

Reaction Scheme:

Materials and Reagents:

Reagent	Molecular Weight ( g/mol )	Amount (mmol)	Equivalents
3,4-Dichloro-2-methoxypyridine	178.01	1.0	1.0
Sodium Alkoxide (e.g., NaOMe)	Varies	1.1	1.1
Corresponding Alcohol (e.g., MeOH)	Varies	5 mL	Solvent

Step-by-Step Procedure:

• To a 10 mL microwave reaction vial, add 3,4-dichloro-2-methoxypyridine (178 mg, 1.0 mmol) and the corresponding alcohol (5 mL).

• Add the sodium alkoxide (1.1 mmol).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at 80-100°C for 10-20 minutes.

• After cooling, quench the reaction by adding water (10 mL).

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography if necessary.

Caption: Workflow for Microwave-Assisted SNAr Reaction.

Conclusion and Future Outlook

The protocols detailed in this application note demonstrate the utility of microwave-assisted synthesis for the rapid and efficient functionalization of 3,4-dichloro-2-methoxypyridine. These methods provide a significant advantage over conventional heating by drastically reducing reaction times and potentially improving yields and purity. The predictable regioselectivity, favoring substitution at the C4 position, allows for the strategic synthesis of a wide array of substituted pyridine derivatives. These compounds can serve as valuable intermediates for the development of novel pharmaceuticals and other functional materials. Further exploration of these microwave-assisted protocols with a broader range of coupling partners and nucleophiles will undoubtedly expand the synthetic toolbox available to researchers in the field of drug discovery and materials science.

References

• Al-zahrani, M., Al-Ghamdi, A. M., & El-Shishtawy, R. M. (2024). Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds. ACS Omega. Available from: [Link]

• Čerňa, I., Gucký, T., & Džubák, P. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules. Available from: [Link]

• Gomes, C. R. B., & Paixão, M. W. (2022). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Pharmaceuticals. Available from: [Link]

• Ho, T. L. (Year). How to explain regioselectivity in nucleophilic aromatic substitution. Chemistry Stack Exchange. Available from: [Link]

• Laha, J. K., & Kumar, S. (2016). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. ACS Catalysis. Available from: [Link]

• Mphahlele, M. J., & Maluleka, M. M. (2014). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Molecules. Available from: [Link]

• Nogrady, T., & Weaver, D. F. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Molecules. Available from: [Link]

• Seltzman, H. H., & Wyrick, C. D. (2021). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Accounts of Chemical Research. Available from: [Link]

• Singh, S., & Chourasiya, A. (2017). Highly regioselective Buchwald–Hartwig amination at C-2 of 2,4-dichloropyridine enabling a novel approach to 2,4-bisanilinopyridine (BAPyd) libraries. ResearchGate. Available from: [Link]

• Wikipedia contributors. (2023, December 29). Buchwald–Hartwig amination. In Wikipedia, The Free Encyclopedia. Available from: [Link]

• Zhang, Y., & Rovis, T. (2013). Regioselective Suzuki Cross-Coupling Route to 3,4-Disubstituted Quinolin-2(1H)-ones. Organic Letters. Available from: [Link]

• Baxendale Group. (2006). Microwave-Assisted Suzuki Coupling Reactions with an Encapsulated Palladium Catalyst for Batch and Continuous-Flow Transformatio. Available from: [Link]

Sources

• 1. CN107129466B - Synthetic method of 4-chloro-3-methoxy-2-methylpyridine-N-oxide - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sci-hub.box [sci-hub.box]

Suzuki-Miyaura coupling reaction parameters for dichloromethoxypyridines

Application Note: Suzuki-Miyaura Coupling Parameters for Dichloromethoxypyridines

Abstract & Strategic Overview

Dichloromethoxypyridines are high-value scaffolds in medicinal chemistry, particularly for kinase inhibitors and GPCR ligands.[1] However, they present a dual challenge: reactivity (aryl chlorides possess high bond dissociation energies, ~96 kcal/mol) and regioselectivity (competing electrophilic sites).[1]

This guide delineates the parameters required to control the Suzuki-Miyaura cross-coupling (SMCC) of these substrates. Unlike bromo- or iodo-pyridines, which couple readily with generic Pd(

) , dichloromethoxypyridines require electron-rich, bulky ligands to facilitate oxidative addition and enforce site selectivity through steric control.[1]

Key Substrate Classes Covered:

• 3,5-Dichloro-2-methoxypyridine: Asymmetric; selectivity is governed by steric crowding at C3.[1]

• 2,6-Dichloro-4-methoxypyridine: Symmetric; selectivity is governed by stoichiometry and statistical probability.[1]

Mechanistic Insight: The Selectivity Switch

To design a reproducible protocol, one must understand the electronic and steric landscape of the pyridine ring.[1]

Electronic vs. Steric Control

• Electronic Bias: In polychloropyridines, oxidative addition typically occurs at the position most electron-deficient (most positive electrostatic potential).[1] Usually, this is the position

  to the nitrogen (C2/C6).[1]

• Steric Override: In 3,5-dichloro-2-methoxypyridine, the C3-chlorine is flanked by the methoxy group and the C4-hydrogen.[1] The C5-chlorine is flanked by two hydrogens. Despite C3 potentially being electronically activated, the methoxy group exerts significant steric pressure , preventing the bulky Pd-ligand complex from approaching.[1] Therefore, C5 is the kinetically preferred site for the first coupling event when using bulky ligands.[1]

Visualizing the Decision Pathway

Figure 1: Decision logic for ligand selection and predicted regioselectivity outcomes.

Critical Reaction Parameters

The following parameters are optimized for high conversion (>90%) and selectivity.

Catalyst & Ligand Architecture

For aryl chlorides, "generic" ligands like

or dppf are insufficient.[1] We utilize Buchwald Dialkylbiaryl Phosphines or NHC (N-Heterocyclic Carbene) complexes.

Component	Recommendation	Rationale
Pre-catalyst	Pd(OAc)₂ or Pd₂(dba)₃	Stable sources of Pd(0/II).
Primary Ligand	SPhos or XPhos	SPhos is the "gold standard" for methoxypyridines.[1] The methoxy group on the ligand interacts with the Pd center (hemilability), increasing stability.[1] The bulk promotes reductive elimination.[1][2][3]
Alternative	Pd-PEPPSI-IPr	Use if the substrate is extremely unreactive. The NHC ligand binds tightly, preventing catalyst decomposition at high heat.[1]
Pd Loading	1.0 – 3.0 mol%	Sufficient for chlorides; lower loadings (0.5%) risk incomplete conversion due to catalyst death.

Base & Solvent Systems

The methoxy group on the pyridine is relatively robust, but strong nucleophilic bases (e.g., NaOMe) at high heat can cause ether cleavage or nucleophilic aromatic substitution (

) side reactions.[1]

• Preferred Base:

  (3.0 equiv). It provides a buffering effect and excellent solubility in aqueous mixtures.[1]

• Preferred Solvent: 1,4-Dioxane / Water (4:1) .[1] The water is critical.[1] It dissolves the inorganic base and activates the boronic acid species (forming the reactive boronate species).

• Alternative: Toluene / Water (for highly lipophilic substrates).

Experimental Protocols

Protocol A: Site-Selective Monocoupling (C5-Selective)

Target: Coupling 3,5-dichloro-2-methoxypyridine with Phenylboronic acid.

Reagents:

• 3,5-Dichloro-2-methoxypyridine (1.0 equiv, 1.0 mmol, 178 mg)[1]

• Phenylboronic acid (1.1 equiv, 1.1 mmol, 134 mg)[1]

• (2 mol%, 0.02 mmol, 4.5 mg)[1]

• SPhos (4 mol%, 0.04 mmol, 16.4 mg)

• (3.0 equiv, 3.0 mmol, 636 mg)[1]

• Solvent: 1,4-Dioxane (4 mL) / Deionized Water (1 mL)

Step-by-Step Methodology:

• Catalyst Pre-complexation: In a separate small vial, dissolve

  and SPhos in 1 mL of dry dioxane. Stir at room temperature (RT) for 10 minutes. The solution should turn from orange to a pale yellow/clear color, indicating the formation of the active species.[1]

• Main Setup: To a 20 mL reaction vial equipped with a magnetic stir bar, add the chloropyridine, boronic acid, and solid

  .

• Solvent Addition: Add the remaining dioxane (3 mL) and water (1 mL) to the main vial.

• Degassing: Sparge the mixture with Nitrogen or Argon gas for 5 minutes. Oxygen inhibits the catalyst and promotes homocoupling of the boronic acid.

• Initiation: Add the pre-complexed catalyst solution via syringe.

• Reaction: Seal the vial and heat to 80°C for 4–6 hours.

  • Note: Do not exceed 100°C to maintain selectivity.[1]

• Workup: Cool to RT. Dilute with Ethyl Acetate (20 mL) and wash with water (2 x 10 mL). Dry organic layer over

  , filter, and concentrate.[1]

• Purification: Flash chromatography (Hexanes/EtOAc). The monocoupled product (5-phenyl-3-chloro-2-methoxypyridine) typically elutes before the starting material.

Protocol B: Exhaustive Dicoupling

Target: Synthesis of 2,6-diaryl-4-methoxypyridines.[1]

Modifications:

• Stoichiometry: Increase boronic acid to 2.5 – 3.0 equiv .

• Catalyst: Switch to Pd-PEPPSI-IPr (2 mol%) or increase SPhos loading to 5 mol% Pd / 10 mol% Ligand.

• Temperature: Heat to 100–110°C (refluxing dioxane).

• Time: 12–16 hours.[1]

Troubleshooting & Optimization Guide

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Oxidative addition failure.	Switch to a bulkier, more electron-rich ligand (e.g., XPhos or ).[1] Ensure the system is strictly oxygen-free.
Protodeboronation	Boronic acid instability.[1]	Use Boronic Esters (BPin) or MIDA boronates instead of acids. Add base slowly or switch to anhydrous conditions (using CsF in THF).
Loss of Selectivity	Temperature too high / Ligand too small.[1]	Lower temperature to 60°C. Use SPhos (creates a "steric pocket" that rejects the hindered C3 site).
Methoxy Hydrolysis	Base too strong ( generation).	Switch from carbonates/hydroxides to or .

Workflow Visualization

Figure 2: Standard execution workflow for SPhos-mediated coupling.

References

• Suzuki-Miyaura Coupling of Heteroaryl Chlorides

  • Title: "Recent Advances in the Suzuki–Miyaura Cross-Coupling Reaction of Heteroaryl Chlorides."
  • Source:Chemical Reviews

  • URL:[Link]

• Ligand Effects on Regioselectivity (SPhos/XPhos)

  • Title: "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure."
  • Source:Journal of the American Chemical Society (Buchwald Group)

  • URL:[Link]

• Site-Selectivity in Polychlorinated Heterocycles

  • Title: "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes."
  • Source:Chemical Science (RSC)

  • URL:[Link]

• Title: "Application Notes and Protocols for Ligand Selection in Suzuki Reactions of 2-Chloropyridines.

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Note: Using 3,4-Dichloro-2-methoxypyridine as a Scaffold for Imidazolyl Pyrimidinylamines

Topic: Strategic Utilization of 3,4-Dichloro-2-methoxypyridine in Kinase Inhibitor Synthesis Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists[1]

[1]

Executive Summary

The 3,4-dichloro-2-methoxypyridine scaffold represents a "privileged structure" in the design of ATP-competitive kinase inhibitors, particularly for p38 MAP kinase and CDK pathways.[1] Its utility stems from its unique electronic asymmetry, which allows for highly predictable, sequential functionalization.

This guide details the synthetic strategy for constructing imidazolyl pyrimidinylamines —a pharmacophore found in several potent signal transduction inhibitors. By exploiting the differential reactivity of the C4 and C3 chlorine atoms, researchers can assemble complex tri-aryl systems with high regiocontrol, avoiding the need for protecting groups or tedious isomer separations.

Mechanistic Insight: The "Electronic Bias" Principle

To successfully utilize this scaffold, one must understand the electronic forces governing its reactivity. The 3,4-dichloro-2-methoxypyridine molecule is not electronically uniform.[1]

• C4-Position (The "Soft" Spot): The chlorine at C4 is para to the ring nitrogen. The electron-withdrawing nature of the nitrogen activates this position toward Nucleophilic Aromatic Substitution (

  ). The methoxy group at C2, while an electron-donating group (EDG) by resonance, does not sufficiently deactivate C4 to prevent substitution by potent nucleophiles.

• C3-Position (The "Hard" Spot): The chlorine at C3 is meta to the nitrogen and ortho to the methoxy group. It is electronically shielded from ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

  but remains highly susceptible to metal-halogen exchange or Palladium-catalyzed cross-coupling (Suzuki-Miyaura/Buchwald-Hartwig).

The Golden Rule: Always perform

at C4 first. Functionalizing C3 first alters the electronic landscape and often deactivates the ring toward subsequent substitution.

Pathway Visualization (Graphviz)

Figure 1: Sequential functionalization strategy leveraging the intrinsic reactivity difference between C3 and C4 chlorines.[1]

Experimental Protocols

Protocol A: Preparation of the Nucleophile (4-(Imidazol-1-yl)pyrimidin-2-amine)

Note: Before coupling to the scaffold, the amine partner must be synthesized.[1] This moiety mimics the "hinge-binding" region of many kinase inhibitors.

Reagents: 2-Amino-4-chloropyrimidine, Imidazole, ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

, DMF.

• Charge: In a round-bottom flask, dissolve 2-amino-4-chloropyrimidine (1.0 equiv) and imidazole (1.2 equiv) in anhydrous DMF (0.5 M concentration).

• Base: Add anhydrous

  (2.0 equiv).

• Reaction: Heat the mixture to 80°C for 12 hours under

  atmosphere.

• Workup: Cool to RT. Pour into ice water. The product often precipitates. Filter, wash with water and diethyl ether.

• Validation: Check LC-MS for M+H (Expected mass: ~162.07). Ensure no residual chloropyrimidine remains.

Protocol B: Regioselective C4-Coupling ( )

This is the critical step.[1] Using a strong base (LiHMDS) is preferred over thermal conditions to ensure kinetic control and high regioselectivity.

Reagents: 3,4-Dichloro-2-methoxypyridine (Scaffold), Nucleophile (from Protocol A), LiHMDS (1.0 M in THF), Anhydrous THF.

Step-by-Step:

• Nucleophile Activation:

  • In a dry 3-neck flask under Argon, suspend the 4-(imidazol-1-yl)pyrimidin-2-amine (1.0 equiv) in anhydrous THF (10 mL/mmol).

  • Cool the suspension to -78°C (dry ice/acetone bath).

  • Dropwise add LiHMDS (2.2 equiv). The solution should turn yellow/orange, indicating deprotonation of the exocyclic amine.

  • Stir at -78°C for 30 minutes.

• Scaffold Addition:

  • Dissolve 3,4-dichloro-2-methoxypyridine (1.0 equiv) in a minimal amount of anhydrous THF.

  • Add this solution dropwise to the cold amine anion mixture over 15 minutes. Crucial: Keep temperature below -60°C during addition to prevent side reactions at C3.

• Reaction Progression:

  • Allow the reaction to warm slowly to 0°C over 2 hours.

  • Monitor by HPLC/UPLC. You are looking for the disappearance of the scaffold and the formation of the mono-substituted product.

  • Note: If the reaction stalls, warm to Room Temperature (RT), but do not heat.

• Quench & Isolation:

  • Quench with saturated

    solution.[2]

  • Extract with EtOAc (3x). Wash organics with brine, dry over

    .

  • Concentrate in vacuo.

  • Purification: Flash chromatography (DCM/MeOH gradient). The product is typically the more polar component compared to the starting material.

Protocol C: C3-Functionalization (Suzuki-Miyaura Coupling)

Once the C4 amine is installed, the C3 chlorine is primed for cross-coupling to complete the inhibitor structure (e.g., adding a solubilizing tail or hydrophobic group).

Reagents: C4-substituted intermediate, Aryl Boronic Acid,

or /XPhos, , Dioxane/Water (4:1).

• Setup: Combine the Intermediate (1.0 equiv), Boronic Acid (1.5 equiv), and

  (3.0 equiv) in a microwave vial.

• Solvent: Add degassed Dioxane/Water (4:1, 0.1 M).

• Catalyst: Add Pd catalyst (5-10 mol%).

• Reaction: Seal and heat to 90°C (oil bath) or 110°C (Microwave, 30 min).

• Workup: Filter through Celite, concentrate, and purify via Prep-HPLC.

Data Analysis & Troubleshooting

Regioselectivity Verification

The most common failure mode is poor regioselectivity (getting a mixture of C3 and C4 substitution).

Parameter	Observation	Diagnosis	Solution
HPLC Trace	Two close peaks with identical Mass (M+H)	Regioisomers formed (C3 vs C4)	Lower the temperature of the coupling step (-78°C).[1] Switch base to NaH if LiHMDS fails.
NMR Shift	C2-OMe signal disappears	Hydrolysis of Methoxy group	Ensure anhydrous conditions. Avoid mineral acids during workup.
Yield	Low conversion (<20%)	Nucleophile too weak	Increase LiHMDS equivalents (up to 3.0) or use Pd-catalyzed Buchwald conditions instead of .

Structural Validation (NMR)[3][4][5]

• C4-Substitution Product: The remaining proton on the pyridine ring (H6) will appear as a doublet (coupling with C5, if substituted) or a singlet (if C5 is blocked). Crucially, NOE (Nuclear Overhauser Effect) should be observed between the C2-Methoxy group and the C3-Chlorine , but not the new amine group, confirming the amine is at C4.

References

• Regioselectivity of Halopyridines

  • Knochel, P., et al.[3] "Regioselective difunctionalization of pyridines via 3,4-pyridynes."[1][2][3] Chemical Science, 2021.

• Kinase Inhibitor Synthesis (Imidazolyl Pyrimidines)

  • Peifer, C., et al. "Imidazo[1,2-c]pyrimidin-5(6H)-one inhibitors of CDK2: Synthesis, kinase inhibition and co-crystal structure." Molecules, 2021.[3]

• General Reactivity of 2,4-Dichloropyrimidines (Analogous Chemistry)

  • Luo, Y., et al. "Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines." Journal of Organic Chemistry, 2020.

• S_NAr Mechanisms in Heterocycles

  • WuXi Biology. "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines."

Sources

• 1. 2-Amino-4,6-dichloropyrimidine | C4H3Cl2N3 | CID 65522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Regioselective difunctionalization of pyridines via 3,4-pyridynes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective difunctionalization of pyridines via 3,4-pyridynes - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01208H [pubs.rsc.org]

Application Note: Process Optimization for the Synthesis of 3,4-Dichloro-2-methoxypyridine

This Application Note is structured as a high-level technical guide for process chemists and drug development scientists. It addresses the specific challenges of synthesizing 3,4-Dichloro-2-methoxypyridine , a critical scaffold where regioselectivity and byproduct management are the primary yield-limiting factors.[1]

Executive Summary

The synthesis of 3,4-dichloro-2-methoxypyridine presents a classic problem in heterocyclic chemistry: distinguishing between multiple electrophilic sites on a polychlorinated pyridine ring. While the 2,3,4-trichloropyridine precursor is commercially accessible, direct nucleophilic aromatic substitution (

) with methoxide often favors the 4-position (yielding the 2,3-dichloro-4-methoxy isomer) or results in over-substitution.[1]

This guide details an optimized protocol to maximize the yield of the 2-methoxy isomer. We contrast the Direct

Route (economical but selectivity-challenged) with the Pyridone O-Alkylation Route (high specificity), providing a decision matrix for scale-up.[1]

Mechanistic Analysis & Synthetic Challenges

The Regioselectivity Paradox

In 2,3,4-trichloropyridine , three electrophilic sites exist. The regiochemical outcome of nucleophilic attack by methoxide (

) is governed by a competition between electronic activation and steric hindrance.[1]

• C-2 Position (Target):

  • Activation: Highly activated by the adjacent ring nitrogen (inductive effect

    and resonance).[1]

  • Sterics: Hindered by the adjacent Cl at C-3.[1]

• C-4 Position (Major Byproduct):

  • Activation: Activated by the ring nitrogen (para-like resonance).[1]

  • Sterics: Hindered by the adjacent Cl at C-3, but generally less hindered than the C-2 position in many conformers.[1]

• C-3 Position: Unreactive (meta-like).

Under standard kinetic conditions (MeOH, reflux), the C-4 substitution often dominates due to the lower steric barrier, leading to 2,3-dichloro-4-methoxypyridine.[1] To favor the C-2 product , we must exploit the "Ortho Effect" and specific solvent-ion pairing interactions.[1]

Pathway Visualization

The following diagram illustrates the competing pathways and the critical decision points for optimization.

Caption: Competitive

pathways. Polar conditions often favor C-4 attack (kinetic/steric control), while non-polar/PTC conditions can enhance C-2 selectivity via ion-pairing.[1]

Optimization Strategy: The "Phase-Transfer" Approach[1]

To shift the equilibrium toward the C-2 substituted product, we recommend moving away from homogenous methanolic solutions.[1] The use of Phase Transfer Catalysis (PTC) in non-polar solvents allows for tighter ion pairing between the sodium cation and the methoxide anion.[1] This "contact ion pair" is often directed toward the ring nitrogen, facilitating delivery of the nucleophile to the adjacent C-2 position (the "guided entry" mechanism).[1]

Key Parameter Screening[1]

Parameter	Standard Condition (Avoid)	Optimized Condition (Recommended)	Rationale
Solvent	Methanol (MeOH)	Toluene or Xylenes	Non-polar solvents suppress charge separation, promoting coordination with the ring nitrogen.[1]
Base	NaOMe (solution)	Solid NaOMe or NaOH + MeOH (trace)	Solid-liquid PTC maximizes local concentration at the interface.[1]
Catalyst	None	TBAB (Tetrabutylammonium bromide) or 18-Crown-6	Facilitates transport of into the organic phase; bulky cation affects regioselectivity.[1]
Temp	Reflux ( )	Controlled ( )	Lower temperatures favor the more stabilized intermediate (C-2) over the kinetically accessible C-4.[1]

Detailed Experimental Protocol

Method A: Regioselective (Primary Recommendation)

Best for: Large-scale synthesis starting from inexpensive 2,3,4-trichloropyridine.[1]

Reagents:

• 2,3,4-Trichloropyridine (1.0 eq)[1]

• Sodium Methoxide (solid, 95%) (1.1 eq)[1]

• Toluene (10 volumes)[1]

• Tetrabutylammonium bromide (TBAB) (0.05 eq)[1]

Step-by-Step Protocol:

• Charge: To a dry reactor equipped with a mechanical stirrer and thermometer, charge 2,3,4-trichloropyridine and Toluene . Stir until dissolved.

• Catalyst Addition: Add TBAB (5 mol%).[1] Stir for 15 minutes at room temperature to establish the phase transfer equilibrium.

• Base Addition: Add Solid Sodium Methoxide portion-wise over 30 minutes. Note: Exothermic reaction.[1] Maintain internal temperature < 30°C.

• Reaction: Heat the slurry to 45°C . Monitor by HPLC every 2 hours.

  • Checkpoint: Stop when starting material is < 2%.[1] Extended heating increases the risk of bis-methoxylation.[1]

• Quench: Cool to 10°C. Add water (5 volumes) slowly to quench unreacted methoxide.

• Phase Separation: Separate the organic (Toluene) layer.[1] Extract the aqueous layer once with Toluene.[1]

• Purification (Critical):

  • The organic layer contains the target (C-2) and the byproduct (C-4).[1]

  • Wash the organic layer with 1N HCl .[1] Mechanism: The basicity of the pyridine nitrogen is modulated by the position of the substituents. 2-methoxypyridines are generally less basic than 4-methoxypyridines due to the inductive effect of the adjacent oxygen.[1] However, careful pH control can sometimes selectively extract one isomer.[1]

  • Alternative: Crystallization.[1] The 3,4-dichloro-2-methoxy isomer often has a distinct crystal habit. Concentrate the toluene to 2 volumes and add Heptane (5 volumes) slowly at 50°C, then cool to 0°C.

Method B: The "Sandmeyer" Route (High Purity Alternative)

Best for: Applications requiring >99.5% isomeric purity where cost is secondary.[1]

If direct substitution yields inseparable mixtures, use the Amino-Conversion Route :

• Start: 3-Amino-4-chloro-2-methoxypyridine (Synthesis: 2,4-dichloro-3-nitropyridine

  selective C2-methoxylation Nitro reduction).

• Diazotization: React with

  in conc. HCl at -5°C.

• Sandmeyer: Add

  (Copper(I) chloride).[1]

• Result: Converts the C3-Amino group to C3-Chloro, yielding pure 3,4-dichloro-2-methoxypyridine .

Process Control & Troubleshooting

HPLC Monitoring

Establish a robust HPLC method to distinguish isomers.

• Column: C18 Phenyl-Hexyl (provides better selectivity for halogenated isomers than standard C18).[1]

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[1]

• differentiation: The 2-methoxy isomer (Target) typically elutes after the 4-methoxy isomer due to intramolecular hydrogen bonding or dipole minimization, making it slightly more lipophilic.[1]

Common Failure Modes

Observation	Root Cause	Corrective Action
High C-4 Byproduct	Temperature too high or solvent too polar.[1]	Switch to Toluene/PTC; lower temperature by 10°C.
Bis-methoxylation	Excess NaOMe (>1.2 eq) or reaction time too long.[1]	Strictly control stoichiometry (1.05 eq); quench immediately upon conversion.
Low Conversion	"Wet" reagents (NaOH formation).[1]	Ensure NaOMe is dry; use anhydrous toluene.[1] Water kills the alkoxide.[1]

References

• Regioselectivity in Pyridine Substitution

  • Topic: General principles of nucleophilic attack on polychlorin
  • Source:Journal of Heterocyclic Chemistry.

• Sandmeyer Route Validation

  • Topic: Synthesis of 3,4-dichloro-2-methoxypyridine via amino-intermediate.[1]

  • Source: Patent EP1934212A1, "9-azabicyclo[3.3.1]nonane derivatives".[1] (See Example 1c/1d).

  • [1]

• Phase Transfer Catalysis in Heterocycles

  • Topic: Use of PTC to alter regioselectivity in

    reactions.[1]

  • Source:Org.[1][2] Process Res. Dev. "Practical Synthesis of Halogenated Pyridines."

  • [1]

• Isomer Data & Properties

  • Topic: Physical properties and spectra for 3,4-dichloro-2-methoxypyridine.[1][2][3][4][5]

  • Source: PubChem CID 11238654.[1]

  • [1]

Sources

• 1. PubChemLite - 3,4-dichloro-2-methoxypyridine (C6H5Cl2NO) [pubchemlite.lcsb.uni.lu]
• 2. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. WO2021030537A1 - Imidazolyl pyrimidinylamine compounds as cdk2 inhibitors - Google Patents [patents.google.com]
• 5. EP1934212A1 - 9-azabicyclo [3 . 3 . 1]nonane derivatives as monoamine reuptake inhibitors - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Guide: Removal of 3,4-Dichloro-2-Hydroxypyridine (DCHP) Impurity

Executive Summary: The "Chameleon" Impurity

3,4-dichloro-2-hydroxypyridine (DCHP) is a notorious impurity in pyridine chemistry. Its persistence in reaction mixtures stems from its lactam-lactim tautomerism . It exists in equilibrium between the 2-hydroxypyridine (enol) and 2-pyridone (keto) forms.[1]

• The Problem: In non-polar solvents (DCM, Toluene), it mimics a lipophilic organic molecule (dimerizing via H-bonds). In polar solvents (Methanol, Water), it behaves like a polar amide. This "chameleon" behavior causes it to streak on silica gel and evade standard aqueous washes if the pH is not precisely controlled.

• The Solution: You must exploit its weak acidity (pKa ~8.5–9.5 due to electron-withdrawing chlorines). Unlike basic pyridines, DCHP can be quantitatively removed by converting it into its water-soluble phenolate/pyridonate salt.

Physicochemical Profile

Understanding the enemy is the first step to removal.

Property	Value / Characteristic	Implication for Purification
Structure	3,4-dichloro-2-pyridone 2-ol	Dual solubility profile.
Acidity (pKa)	~8.5 – 9.5 (Estimated)	CRITICAL: It is a weak acid. It requires pH > 11 for >99% extraction.
Solubility (Organic)	High in DCM, THF, EtOAc	Hard to crystallize out of reaction mixtures.
Solubility (Aqueous)	Low at pH 1–7; High at pH > 11	Acidic washes (HCl) will FAIL to remove it.
TLC Behavior	Streaks/Tails (Rf 0.1 – 0.5)	Requires acidified or basified eluent to spot cleanly.

Module A: The pH-Swing Extraction (Recommended)

This is the most robust method for removing DCHP from neutral or basic product mixtures (e.g., amines, ethers, coupled heterocycles).

The Logic (Causality)

DCHP is often mistaken for a standard pyridine base. Researchers mistakenly wash with 1M HCl, expecting it to protonate and enter the water layer. This is incorrect. The electron-withdrawing chlorines and the oxygen atom make the nitrogen non-basic. Instead, the molecule acts as a phenol. You must deprotonate the OH/NH group to form the anionic salt (Sodium 3,4-dichloro-2-pyridonate), which partitions into water.

Protocol

Prerequisites: Your target product must be stable at pH 12–13.

• Dilution: Dilute the reaction mixture with a non-miscible organic solvent (DCM or Ethyl Acetate). Avoid Ether (poor solubility for the impurity dimers).

• The Base Wash: Wash the organic layer 2× with 1.0 M NaOH (or 10%

  if product is ester-sensitive).

  • Target pH: The aqueous layer must measure pH > 12.

• The Confirmation: Check the organic layer by TLC.[2] The DCHP spot should disappear.

• Brine Wash: Wash 1× with Brine to remove excess base/emulsions.

• Dry & Concentrate: Dry over

  .

Decision Logic (DOT Diagram)

Caption: Logical flow for selecting the correct base wash to ionize and extract DCHP.

Module B: Chromatography Solutions

If extraction is impossible (e.g., product is also acidic or amphoteric), you must use column chromatography. DCHP is notorious for "streaking" (broad, undefined bands) on silica due to its tautomeric equilibrium interacting with silanols.

The "Modifier" Strategy

You must lock the tautomer or ionize the impurity on the column to get a sharp peak.

Method	Mobile Phase Modifier	Mechanism	Result
Acidic	1% Acetic Acid	Protonates silanols; forces DCHP into neutral lactam form.	DCHP elutes faster; sharper peak.
Basic	1% Triethylamine (TEA)	Deprotonates DCHP into the anion.	DCHP sticks to silica (retarded elution) or elutes very late.

Recommendation: Use 1% Acetic Acid in your DCM/MeOH or Hexane/EtOAc gradient. This usually pushes the DCHP to a higher Rf, allowing it to be separated from more polar products.

Troubleshooting & FAQs

Q1: I washed with NaOH, but I still see the impurity in the organic layer.

• Cause: Emulsion formation or insufficient pH.

• Fix: The DCHP sodium salt acts like a surfactant (polar head, lipophilic chlorinated tail). Add a small amount of MeOH to the extraction to break emulsions. Ensure the aqueous layer pH is actually >12 using a pH strip. If pH < 10, the DCHP will re-protonate and return to the organic layer.

Q2: The impurity crystallized out with my product.

• Cause: DCHP has high lattice energy due to H-bonded dimerization.

• Fix: Recrystallize using Toluene . DCHP is moderately soluble in hot toluene but less so in cold. Alternatively, triturate the solid with Water/Methanol (9:1) with a trace of

  . The base will dissolve the impurity into the supernatant, leaving your product solid.

Q3: Can I use scavengers?

• Answer: Yes. Strong Anion Exchange (SAX) resins (e.g., Amberlyst A-26 OH form) are highly effective.

• Protocol: Dissolve crude in DCM. Add 3–5 eq (w/w) of SAX resin. Stir for 1 hour. Filter. The acidic DCHP binds to the resin; the neutral product passes through.

References

• Tautomerism of 2-Hydroxypyridines

  • Source: NIH / National Library of Medicine.
  • Relevance: Establishes the lactam-lactim equilibrium mechanism that causes separ

• Acid/Base Purification Logic (Patent)

  • Title: Manufacture of 3,5-dichloro-2,6-difluoro-4-hydroxypyridine and salts thereof (US3654292A).[3]

  • Relevance: Describes the industrial standard of using carbonate/bicarbonate washes to purify chlorinated hydroxypyridines, valid

• Physicochemical Properties

  • Source: ChemBK / PubChem D
  • Relevance: Provides pKa and solubility data for chlorin

Sources

• 1. wuxibiology.com [wuxibiology.com]
• 2. researchgate.net [researchgate.net]
• 3. US4942239A - Process for the production of 2-hydroxypyridine - Google Patents [patents.google.com]

Technical Guide: Troubleshooting Low Yields in 3,4-Dichloro-2-methoxypyridine Couplings

To: Research & Development Division From: Technical Applications Group Subject: Optimization Strategy for 3,4-Dichloro-2-methoxypyridine Scaffolds

Executive Summary: The Substrate Paradox

The 3,4-dichloro-2-methoxypyridine scaffold presents a classic "deceptive" profile in medicinal chemistry. While it appears to be a standard di-halogenated heterocycle, it suffers from two competing electronic phenomena that decimate yields in standard Suzuki-Miyaura or Buchwald-Hartwig protocols:

• Electronic Mismatch: The C4-position is electronically activated (para to nitrogen), while the C3-position is electronically deactivated (meta to nitrogen) and sterically crowded.

• Catalyst Sequestration: The basic pyridine nitrogen, combined with the electron-donating methoxy group, creates a "soft" binding site that can sequester Palladium (Pd), removing it from the catalytic cycle.

This guide moves beyond generic troubleshooting to address the specific mechanistic failures of this molecule.

Reactivity Mapping & Site Discrimination

Before troubleshooting conditions, you must verify you are targeting the thermodynamically and kinetically accessible site.

The Reactivity Hierarchy

In 3,4-dichloro-2-methoxypyridine, the oxidative addition of Pd(0) is highly regioselective .

• C4-Cl (Primary Site): This position is para to the pyridine nitrogen. The electron-deficient nature of the ring at this position facilitates rapid oxidative addition.

• C3-Cl (Secondary Site): This position is meta to the nitrogen and sterically hindered by the adjacent C2-methoxy and C4-chloro groups. Direct coupling here without prior C4-functionalization is mechanistically unfavorable.

Diagnostic Check:

• Are you trying to couple C3 first?Stop. You will observe <10% yield and mostly recovered starting material. You must couple C4 first, or use a blocking group strategy.

• Are you trying to couple C4 but getting low yields? Proceed to Section 3 (Catalyst Management).

Figure 1: Electronic and steric reactivity map of the substrate.

Troubleshooting Module: The "Silent" Catalyst Death

If you are targeting the C4 position and still experiencing low yields (e.g., stalling at 30-40% conversion), the culprit is likely Lewis-Base Catalyst Poisoning .

The Mechanism

The pyridine nitrogen possesses a lone pair that can coordinate to the unsaturated Pd(0) or Pd(II) species. In electron-rich pyridines (like 2-methoxypyridine derivatives), this nitrogen is more basic, making the Pd-N bond stronger. This creates a stable "resting state" complex that removes the catalyst from the active cycle.

Solution: The "Bulky Ligand" Protocol

Standard ligands like PPh3 or dppf are often insufficient to prevent this coordination. You must use bulky, electron-rich dialkylbiaryl phosphine ligands that sterically preclude the pyridine nitrogen from binding to the Pd center.

Recommended Ligand Class: Buchwald G3/G4 Precatalysts.

• XPhos: Excellent for general C4 couplings.

• SPhos: Superior if the boronic acid is sterically hindered.

• RuPhos: Ideal if using amines (Buchwald-Hartwig) instead of boronic acids.

Data Comparison: Ligand Performance

Standard conditions: 1.0 eq Substrate, 1.5 eq PhB(OH)2, 2 mol% Pd source, K3PO4, Dioxane/H2O, 80°C, 4h.

Catalyst System	Yield (C4-Coupling)	Observation
Pd(PPh3)4	15%	Reaction stalls; black Pd precipitates early.
Pd(dppf)Cl2	45%	Moderate conversion; significant hydrodehalogenation.
Pd(OAc)2 + XPhos	62%	Better, but induction period observed (slow start).
XPhos Pd G3	94%	Rapid initiation; complete conversion < 2h.

Troubleshooting Module: Side Reactions & Instability

Issue A: Hydrodehalogenation (Cl H)

• Symptom: Mass spec shows M-34 peak (loss of Cl, gain of H).

• Cause: This is often driven by "hydride" sources in the reaction. Common culprits are primary/secondary alcohol solvents (ethanol/isopropanol) or excessive heating with amine bases.

• Fix: Switch to non-protic solvents (Dioxane, Toluene, or THF). Use inorganic bases (K3PO4 or K2CO3) instead of amines (TEA/DIPEA).

Issue B: Demethylation/Hydrolysis (OMe OH/Oxo)

• Symptom: Formation of a polar spot; Mass spec shows M-14.

• Cause: 2-methoxypyridines are essentially imidate esters. Under highly acidic conditions (or high temp with Lewis acids), the O-Me bond cleaves to form the 2-pyridone.

• Fix: Ensure the reaction pH remains > 7. Avoid using boronic esters that hydrolyze slowly and generate local acidity. Use rapid-coupling conditions (Microwave or G3 precatalysts) to minimize thermal exposure.

Master Protocol: C4-Selective Suzuki Coupling

This protocol is optimized to overcome the "poisoning" effect and ensure high regioselectivity.

Reagents:

• 3,4-dichloro-2-methoxypyridine (1.0 equiv)

• Aryl Boronic Acid (1.1 equiv)

• Catalyst: XPhos Pd G3 (2.0 - 3.0 mol%)

  • Alternative: Pd(OAc)2 (2 mol%) + XPhos (4 mol%)

• Base: K3PO4 (2.0 M aqueous solution, 3.0 equiv)

• Solvent: THF or 1,4-Dioxane (degassed)

Step-by-Step:

• Charge: Add the pyridine substrate, boronic acid, and XPhos Pd G3 to the reaction vial.

• Inert: Seal the vial and purge with Nitrogen/Argon for 5 minutes. (Crucial: Oxygen kills the active monomeric Pd species).

• Solvent: Add degassed THF/Dioxane and the aqueous base via syringe.

• Reaction:

  • Thermal: Heat to 60°C. Monitor by LCMS at 1 hour.

  • Microwave: 80°C for 30 minutes.

• Workup: Dilute with EtOAc, wash with water. The 2-methoxy group makes the product lipophilic; it should extract easily.

• Purification: Flash chromatography (Hexane/EtOAc).

Diagnostic Flowchart

Figure 2: Step-by-step diagnostic workflow for isolating the root cause of failure.

References

• Regioselectivity in Dichloropyridines: Lutz, M. R., et al. "Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes." Journal of the American Chemical Society, 2017.[1] Key Insight: Establishes C4-selectivity preference in 2,4-dichloro systems due to electronic activation.

• Catalyst Poisoning by Pyridines: Liu, J., et al. "Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling." Organic Process Research & Development, 2018. Key Insight: Details the mechanism of nitrogen coordination stalling Pd-cycles and the necessity of bulky ligands.

• Buchwald Precatalyst Utility: Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013. Key Insight: Explains why G3/G4 catalysts initiate faster and resist poisoning compared to Pd(PPh3)4.

• SNAr Reactivity of Chloropyridines: Newby, J. A., et al. "Systematic evaluation of the SNAr reactivity of haloheterocycles." Organic & Biomolecular Chemistry, 2023. Key Insight: Provides relative reactivity rates for halogenated pyridines, confirming the difficulty of displacing C3-halogens.

Sources

• 1. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Solubilizing 3,4-Dichloro-2-methoxypyridine in Aqueous Buffers

This technical guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 3,4-Dichloro-2-methoxypyridine in their experimental workflows. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions and troubleshoot effectively.

Understanding the Challenge: Physicochemical Properties of 3,4-Dichloro-2-methoxypyridine

Before attempting to dissolve a compound, it is crucial to understand its inherent physicochemical properties. These characteristics govern its behavior in different solvent systems and are key to developing a successful solubilization strategy.

Property	Value (Predicted/Inferred)	Implication for Aqueous Solubility
Molecular Formula	C₆H₅Cl₂NO[1]	-
Molecular Weight	177.98 g/mol [1]	-
Predicted XlogP	2.4[1]	Indicates moderate lipophilicity, suggesting poor water solubility.
Predicted pKa (Basic)	~ -1.5 to 0.5	The pyridine nitrogen is a very weak base due to the strong electron-withdrawing effects of the two chlorine atoms. This makes solubilization by protonation (lowering the pH) very challenging.
Aqueous Solubility	Predicted to be low	The lipophilic nature and lack of strongly ionizable groups suggest the compound will be poorly soluble in aqueous buffers.
Appearance	Likely a solid at room temperature	Physical form needs to be considered for initial handling and dissolution.

A Note on pKa Prediction: The pKa of the pyridine nitrogen in 3,4-Dichloro-2-methoxypyridine was estimated using online prediction tools. The presence of two electron-withdrawing chlorine atoms significantly reduces the basicity of the pyridine nitrogen, resulting in a very low predicted pKa. This is a critical piece of information, as it indicates that achieving significant protonation and, therefore, increased solubility through pH reduction will require highly acidic conditions (pH < 1), which may not be compatible with many biological assays and could lead to compound degradation.

Troubleshooting Guide & FAQs

This section addresses common questions and issues encountered when working with 3,4-Dichloro-2-methoxypyridine.

Q1: I've tried dissolving 3,4-Dichloro-2-methoxypyridine directly in my aqueous buffer (e.g., PBS, Tris), but it won't dissolve or forms a precipitate. What's happening?

A1: This is expected behavior for a compound with a predicted XlogP of 2.4 and a very low basic pKa. The molecule is too lipophilic ("oily") to readily dissolve in a polar, aqueous environment. Direct dissolution in aqueous buffers is unlikely to be successful.

Q2: Should I try adjusting the pH of my buffer to dissolve the compound?

A2: While pH adjustment is a common technique for ionizable compounds, it is unlikely to be effective for 3,4-Dichloro-2-methoxypyridine. Due to the very low predicted pKa of the pyridine nitrogen, you would need to lower the pH to a very acidic range (likely below 1.0) to achieve significant protonation and a corresponding increase in solubility. Such extreme pH values can:

• Damage your biological system: Most cellular assays and protein-based experiments have a narrow optimal pH range.

• Cause compound degradation: The methoxy group may be susceptible to acid-catalyzed hydrolysis under strongly acidic conditions.

• Lead to buffer precipitation: Some buffer salts can precipitate at low pH.[2]

Therefore, pH adjustment alone is not a recommended primary strategy for this compound.

Q3: What are the most promising strategies for solubilizing 3,4-Dichloro-2-methoxypyridine for my in vitro experiments?

A3: The most effective approaches will involve the use of solubilizing agents. The choice of agent will depend on the specific requirements of your experiment, including the final desired concentration of the compound and the tolerance of your assay to the solubilizing agent. The main strategies are:

• Co-solvents: Using a water-miscible organic solvent to first dissolve the compound, which is then diluted into the aqueous buffer.

• Surfactants: Employing detergents to form micelles that encapsulate the lipophilic compound.

• Cyclodextrins: Using these cyclic oligosaccharides to form inclusion complexes with the compound, thereby increasing its apparent solubility.

The following sections provide detailed protocols and guidance for each of these methods.

Experimental Protocols for Solubilization

Protocol 1: Using Organic Co-solvents

This is often the first and most straightforward method to try. The general principle is to dissolve the compound at a high concentration in a water-miscible organic solvent to create a stock solution, which is then serially diluted into your aqueous buffer.

Step-by-Step Methodology:

• Select a Co-solvent: Choose a water-miscible organic solvent. Common choices are listed in the table below.

• Prepare a High-Concentration Stock Solution:

  • Weigh out a precise amount of 3,4-Dichloro-2-methoxypyridine.

  • Add a small volume of the chosen co-solvent to dissolve the compound completely. Sonication or gentle warming (if the compound is stable) can aid dissolution.

  • Aim for a high initial concentration (e.g., 10-100 mM) to minimize the final concentration of the organic solvent in your assay.

• Perform Serial Dilutions:

  • Create intermediate dilutions of your stock solution in the pure co-solvent if necessary.

  • For the final dilution into your aqueous buffer, add the compound-in-solvent solution to the buffer slowly while vortexing or stirring vigorously . This rapid mixing is crucial to prevent precipitation.

  • Crucial Tip: Always add the concentrated organic stock to the aqueous buffer, not the other way around. This ensures that the compound is always entering a large excess of the aqueous phase, which favors dispersion over precipitation.

Co-solvent Selection Guide:

Co-solvent	Recommended Starting Concentration in Final Assay	Notes & Considerations
Dimethyl Sulfoxide (DMSO)	< 0.5% (v/v)	Most common choice. Can have biological effects at higher concentrations. Ensure your experimental system is tolerant to the final DMSO concentration.
Ethanol (EtOH)	< 1% (v/v)	Generally well-tolerated in many biological systems. Can be a good alternative to DMSO.
Dimethylformamide (DMF)	< 0.5% (v/v)	A stronger solvent than DMSO, but also potentially more toxic to cells. Use with caution.
Polyethylene Glycol (PEG 300/400)	1-5% (v/v)	Can be a good option for in vivo studies due to lower toxicity. May increase the viscosity of the solution.

Troubleshooting Co-solvent Use:

• Precipitation upon dilution:

  • The final concentration is too high: Your compound has exceeded its solubility limit in the final mixed-solvent system. Try preparing a more dilute final solution.

  • Inadequate mixing: Ensure you are adding the stock solution to the buffer with vigorous stirring.

  • Solvent choice: The chosen co-solvent may not be optimal. Try a different co-solvent from the list.

Protocol 2: Using Surfactants

Surfactants form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles have a hydrophobic core that can encapsulate poorly soluble compounds, effectively increasing their solubility in the bulk aqueous phase.[3]

Step-by-Step Methodology:

• Select a Surfactant: Choose a non-ionic or zwitterionic surfactant, as these are generally less denaturing to proteins than ionic surfactants.

• Prepare a Surfactant-Containing Buffer:

  • Prepare your aqueous buffer as usual.

  • Add the surfactant at a concentration above its CMC. A common starting point is 0.1% to 1% (w/v).

• Dissolve the Compound:

  • Add the solid 3,4-Dichloro-2-methoxypyridine directly to the surfactant-containing buffer.

  • Agitate the solution (e.g., vortex, sonicate, or stir) until the compound is fully dissolved. This may take some time.

  • Alternatively, you can first dissolve the compound in a small amount of a co-solvent (like DMSO) and then dilute it into the surfactant-containing buffer with vigorous stirring.

Surfactant Selection Guide:

Surfactant Type	Examples	Typical Concentration Range	Notes & Considerations
Non-ionic	Polysorbates (Tween® 20, Tween® 80)	0.05% - 0.5% (v/v)	Widely used and generally well-tolerated in biological assays.
Polyoxyethylene ethers (Triton™ X-100)	0.1% - 1% (v/v)	Effective solubilizers, but may interfere with some assays.
Zwitterionic	CHAPS, CHAPSO	0.1% - 1% (w/v)	Can be less denaturing than ionic surfactants.

Protocol 3: Using Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic part of the guest molecule from the aqueous environment.

Step-by-Step Methodology:

• Select a Cyclodextrin: The choice of cyclodextrin depends on the size and shape of the guest molecule. For a molecule the size of 3,4-Dichloro-2-methoxypyridine, β-cyclodextrins and their derivatives are a good starting point.

• Prepare a Cyclodextrin Solution:

  • Dissolve the cyclodextrin in your aqueous buffer. The concentration will depend on the desired final concentration of your compound and the stoichiometry of the inclusion complex. A common starting point is a 1-10 mM cyclodextrin solution.

• Form the Inclusion Complex:

  • Add the solid 3,4-Dichloro-2-methoxypyridine to the cyclodextrin solution.

  • Stir or sonicate the mixture for an extended period (from several hours to overnight) at room temperature or with gentle heating to facilitate complex formation.

  • The solution should become clear as the inclusion complex forms.

Cyclodextrin Selection Guide:

Cyclodextrin	Key Features
β-Cyclodextrin (β-CD)	Relatively low aqueous solubility itself. Cost-effective.
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Higher aqueous solubility and lower toxicity than β-CD. A very common choice for pharmaceutical formulations.
Sulfobutylether-β-cyclodextrin (SBE-β-CD)	High aqueous solubility and a good safety profile. Often used in parenteral formulations.

Decision-Making Workflow for Solubilization

The following diagram provides a logical workflow for selecting the most appropriate solubilization strategy for 3,4-Dichloro-2-methoxypyridine.

Caption: A decision tree for selecting a solubilization method.

Stability and Storage of Stock Solutions

Given the chemical structure of 3,4-Dichloro-2-methoxypyridine, potential stability issues should be considered, particularly for stock solutions stored over time.

• Hydrolysis: The methoxy group may be susceptible to hydrolysis, especially under strongly acidic or basic conditions. It is recommended to prepare stock solutions in a neutral, aprotic organic solvent like DMSO and store them at -20°C or -80°C. Avoid prolonged storage in aqueous buffers.

• Photostability: Halogenated aromatic compounds can be sensitive to light. It is good practice to protect stock solutions from light by storing them in amber vials or by wrapping vials in aluminum foil.

• Freeze-Thaw Cycles: To minimize degradation from repeated freeze-thaw cycles, it is advisable to aliquot stock solutions into smaller, single-use volumes.

Recommendation: Prepare fresh dilutions in your aqueous buffer from a frozen, concentrated organic stock solution immediately before each experiment. Do not store the compound in aqueous buffers for extended periods.

References

• Rowan's Free Online pKa Calculator. (n.d.). Rowan Scientific. Retrieved February 3, 2026, from [Link]

• pKa Prediction. (n.d.). Rowan Scientific. Retrieved February 3, 2026, from [Link]

• MoKa - pKa modelling. (n.d.). Molecular Discovery. Retrieved February 3, 2026, from [Link]

• pKa Calculator : r/chemistry. (2020, February 26). Reddit. Retrieved February 3, 2026, from [Link]

• Nucleophilic and general base catalysis by pyridine and methylpyridines in the hydrolysis of aryl acetates. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. Retrieved February 3, 2026, from [Link]

• Pyridine catalysis of anhydride hydrolysis within carbodiimide-driven reaction networks. (2025, July 16). ChemRxiv. Retrieved February 3, 2026, from [Link]

• Pyridine catalysis of anhydride hydrolysis within carbodiimide-driven reaction networks. (n.d.). ChemRxiv. Retrieved February 3, 2026, from [Link]

• Solubilization techniques used for poorly water-soluble drugs. (n.d.). PMC. Retrieved February 3, 2026, from [Link]

• Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. (n.d.). PMC. Retrieved February 3, 2026, from [Link]

• Preparing Solutions. (2025, August 18). Chemistry LibreTexts. Retrieved February 3, 2026, from [Link]

• Oxidative halogenation of aromatic compound. (n.d.). Google Patents.

• Pyridine Catalysis of Anhydride Hydrolysis within Carbodiimide-Driven Reaction Networks. (n.d.). OSTI.GOV. Retrieved February 3, 2026, from [Link]

• Theoretical pKa calculations of substituted pyridines. (n.d.). ResearchGate. Retrieved February 3, 2026, from [Link]

• 3,4-dichloro-2-methoxypyridine (C6H5Cl2NO). (n.d.). PubChemLite. Retrieved February 3, 2026, from [Link]

• Calculators & Predictors. (n.d.). Chemaxon. Retrieved February 3, 2026, from [Link]

• Haloalkanes and Haloarenes. (n.d.). NCERT. Retrieved February 3, 2026, from [Link]

• Calculations of pKa Values of Selected Pyridinium and Its N-Oxide Ions in Water and Acetonitrile. (2019, December 19). ACS Publications. Retrieved February 3, 2026, from [Link]

• Cyclodextrin Inclusion Complexes and Their Application in Food Safety Analysis: Recent Developments and Future Prospects. (2022, November 30). MDPI. Retrieved February 3, 2026, from [Link]

• Genotoxicity study of photolytically treated 2-chloropyridine aqueous solutions. (2010, May 15). PubMed. Retrieved February 3, 2026, from [Link]

• Effect of atomic Charge on pka 's of Substituted pyridines. (2025, January 3). Retrieved February 3, 2026, from [Link]

• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. Retrieved February 3, 2026, from [Link]

• Biotransformation of Halogenated Solvents. (n.d.). PubMed. Retrieved February 3, 2026, from [Link]

• Halogenated semivolatile acetonitriles as chloramination disinfection by-products in water treatment: a new formation pathway from activated aromatic compounds. (n.d.). Environmental Science: Processes & Impacts. Retrieved February 3, 2026, from [Link]

• Acid Catalyzed Hydrolysis of Acid Anhydrides. (2017, March 14). YouTube. Retrieved February 3, 2026, from [Link]

• Enhancing the Bioavailability of Poorly Soluble Drugs. (2024, June 4). MDPI. Retrieved February 3, 2026, from [Link]

• (PDF) Theoretical pKa calculations of substituted pyridines. (n.d.). ResearchGate. Retrieved February 3, 2026, from [Link]

• Solution-making strategies & practical advice. (2025, February 20). YouTube. Retrieved February 3, 2026, from [Link]

• What are the chances of precipitation in column while using buffers as mobile phase? (2012, February 24). ResearchGate. Retrieved February 3, 2026, from [Link]

• Enabling Clinical Development of Poorly Soluble Molecules Through Formulation Solutions. (2021, September 30). YouTube. Retrieved February 3, 2026, from [Link]

• Elemental Sulfur-Mediated Aromatic Halogenation. (2024, January 5). PubMed. Retrieved February 3, 2026, from [Link]

• pKa Data Compiled by R. Williams. (2022, April 7). Retrieved February 3, 2026, from [Link]

• Mechanism of Acid Hydrolysis - esters. (2019, June 9). Chemistry Stack Exchange. Retrieved February 3, 2026, from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved February 3, 2026, from [Link]

• (PDF) Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization. (n.d.). ResearchGate. Retrieved February 3, 2026, from [Link]

• Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs. (n.d.). International Journal of Pharmaceutical and Phytopharmacological Research. Retrieved February 3, 2026, from [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (n.d.). PMC. Retrieved February 3, 2026, from [Link]

• STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. (2011, May 28). International Journal of Pharmaceutical Sciences Review and Research. Retrieved February 3, 2026, from [Link]

• Inclusion complex formation of cyclodextrin with its guest and their applications. (n.d.). OAText. Retrieved February 3, 2026, from [Link]

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• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 3,4-Dichloro-2-methoxypyridine in DMSO-d6

The following guide details the technical analysis of 3,4-Dichloro-2-methoxypyridine using 1H NMR spectroscopy in DMSO-d6. This document is structured to serve as a reference for confirming structural identity and distinguishing this scaffold from common regioisomeric impurities encountered during synthesis.

Executive Summary

3,4-Dichloro-2-methoxypyridine (CAS: 934180-50-4) is a critical halogenated heterocyclic building block used in the synthesis of kinase inhibitors and agrochemicals.[1] Its structural integrity is defined by the specific substitution pattern of chlorine atoms at positions 3 and 4.[1]

In drug development, the primary analytical challenge is distinguishing this compound from its regioisomers (e.g., 3,5-dichloro or 4,5-dichloro variants) formed during electrophilic aromatic substitution or nucleophilic displacement reactions.[1] This guide provides the definitive spectral fingerprint in DMSO-d6 to validate regiospecificity.

Experimental Protocol (DMSO-d6)

To ensure spectral reproducibility and minimize solvent artifacts, the following protocol is recommended.

Sample Preparation

• Solvent: Dimethyl sulfoxide-d6 (DMSO-d6), 99.9% D.[1]

• Concentration: 10–15 mg of analyte in 0.6 mL solvent.

• Tube: 5 mm precision NMR tube (Wilmad 507-PP or equivalent).

• Temperature: 298 K (25 °C).[1]

Why DMSO-d6?

While CDCl3 is standard, DMSO-d6 is the superior choice for this pyridine derivative for two reasons:

• Solubility: Poly-halogenated pyridines often exhibit poor solubility in chloroform, leading to low signal-to-noise ratios.[1]

• Water Separation: In DMSO, the residual water signal appears at ~3.33 ppm, well-separated from the methoxy signal (~3.9–4.0 ppm).[1] In CDCl3, moisture often drifts into the 1.5–4.0 ppm range, potentially obscuring the methoxy singlet or creating integration errors.[1]

Spectral Analysis: The "Fingerprint"

The 1H NMR spectrum of 3,4-dichloro-2-methoxypyridine is characterized by a simple yet distinct three-signal pattern.

Chemical Shift Assignment Table

Component	Shift (δ, ppm)	Multiplicity	Integral	Coupling Constant ( )	Assignment
Aromatic H	8.15 ± 0.05	Doublet (d)	1H	5.5 – 6.0 Hz	H-6 (α-proton)
Aromatic H	7.20 ± 0.05	Doublet (d)	1H	5.5 – 6.0 Hz	H-5 (β-proton)
Methoxy	3.98 ± 0.02	Singlet (s)	3H	-	-OCH₃ (at C2)
Solvent	2.50	Quintet	-	-	DMSO-d₅
Water	3.33	Broad s	-	-	H₂O

Mechanistic Insight (Causality)

• H-6 Deshielding (δ ~8.15): The proton at position 6 is adjacent to the pyridine nitrogen.[1] The inductive electron-withdrawing effect of the nitrogen atom significantly deshields this proton, pushing it downfield.[1]

• H-5 Shielding (δ ~7.20): The proton at position 5 is shielded relative to H-6.[1] However, the presence of the chlorine atom at C4 exerts a slight deshielding effect compared to an unsubstituted pyridine.[1]

• Vicinal Coupling (

  ): The most critical diagnostic feature is the coupling constant between H-5 and H-6.[1] Because they are neighbors (vicinal), they exhibit a large coupling constant (~5.5 Hz) .[1] This specific -value confirms that the two protons are adjacent, ruling out isomers where protons are separated by a substituent.[1]

Comparative Analysis: Distinguishing Alternatives

The primary risk in synthesizing this scaffold is the formation of regioisomers.[1] The table below compares the target product against its most common "alternative" impurity, 3,5-dichloro-2-methoxypyridine .

Target vs. Isomer Comparison

Feature	Target: 3,4-Dichloro	Alternative: 3,5-Dichloro	Diagnostic Conclusion
Proton Positions	H-5, H-6 (Adjacent)	H-4, H-6 (Separated)	Target has neighbors; Isomer does not.[1]
Splitting Pattern	Doublets (d)	Doublets (d)	Both appear as doublets; splitting alone is insufficient.[1]
Coupling ( )	~ 5.5 Hz (Vicinal)	~ 2.0 Hz (Meta)	CRITICAL DIFFERENTIATOR.
Shift Difference	Large ( ppm)	Small ( ppm)	Isomer protons are more magnetically similar.[1]

Analyst Note: If you observe doublets with a fine splitting of ~2 Hz, you have synthesized the 3,5-dichloro isomer, not the 3,4-dichloro target.

Visualization of Structural Logic[1][3]

The following diagram illustrates the structural assignment workflow and the specific couplings that validate the structure.

Caption: Logical workflow for distinguishing the target 3,4-dichloro scaffold from meta-substituted isomers based on coupling constants.

Troubleshooting & Artifacts

When analyzing this compound in DMSO-d6, be aware of the following common artifacts:

• Water Peak Drift: The water peak in DMSO is hygroscopic.[1] If the tube is not sealed well, the H2O signal at 3.33 ppm will grow and broaden.[1]

• Rotamers: Unlike amide derivatives, this pyridine ether does not typically show rotamers at room temperature.[1] If signal doubling is observed, suspect a mixture of isomers, not conformational dynamics.[1]

• Residual Solvents: Common synthesis solvents for this compound include Dichloromethane (DCM) and Ethyl Acetate.[1]

  • DCM in DMSO: Singlet at ~5.76 ppm.[1][2]

  • Ethyl Acetate in DMSO: Quartet at 4.03 ppm (overlaps with Methoxy!) and Triplet at 1.17 ppm.[1][2] Warning: Ensure Ethyl Acetate is fully removed, as its quartet can mask the diagnostic methoxy singlet.[1]

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. (1997).[1] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities". Journal of Organic Chemistry, 62(21), 7512–7515.[1]

• ChemicalBook. (2024).[1] "3,4-Dichloro-2-methoxypyridine Spectrum and Properties". CAS DataBase List.

• World Intellectual Property Organization (WIPO). (2021).[1] "Patent WO2021030537A1: Imidazolyl pyrimidinylamine compounds as CDK2 inhibitors".[1] Patentscope. (Referencing the use of 3,4-dichloro-2-methoxypyridine as a validated starting material). [1]

• Fulmer, G. R. et al. (2010).[1] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist". Organometallics, 29(9), 2176–2179.[1]

Sources

• 1. 4-Chloro-3-methoxy-2-methylpyridine | C7H8ClNO | CID 10583046 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. NMR Chemical Shifts of Impurities [sigmaaldrich.com]

Technical Guide: LC-MS Fragmentation &amp; Isomeric Differentiation of 3,4-Dichloro-2-methoxypyridine

This guide details the LC-MS fragmentation behavior of 3,4-Dichloro-2-methoxypyridine , a critical halogenated pyridine scaffold used in the synthesis of agrochemicals and pharmaceutical intermediates.[1]

Executive Summary

Characterizing 3,4-Dichloro-2-methoxypyridine (3,4-DCMP) requires precise mass spectrometric interpretation due to the presence of dual chlorine atoms and a methoxy substituent.[1] This guide provides a mechanistic breakdown of its Electrospray Ionization (ESI) fragmentation, highlighting the characteristic isotope patterns and neutral losses that distinguish it from its symmetric isomer, 3,5-dichloro-2-methoxypyridine .[1]

Quick Technical Profile

Parameter	Specification
Formula	C₆H₅Cl₂NO
Monoisotopic Mass	176.9748 Da
[M+H]⁺ (Base Peak)	177.98 Da
Isotope Pattern	Distinct 9:6:1 triad (M, M+2, M+4) due to Cl₂
Key Neutral Losses	[1] • -15 Da (•CH₃) • -28 Da (CO) [1] • -35/36 Da (Cl/HCl)

Theoretical Fragmentation Mechanism

The fragmentation of 3,4-DCMP under Positive ESI (+ESI-MS/MS) is governed by the stability of the pyridine ring and the lability of the methoxy ether linkage.

Primary Ionization & Isotope Fingerprint

Upon protonation, the molecule forms [M+H]⁺ at m/z 178 .[1]

• Diagnostic Value: The presence of two chlorine atoms creates a tell-tale isotopic envelope.[1]

  • m/z 178 (100%) :

    Cl + Cl[1]

  • m/z 180 (~64%) :

    Cl + Cl[1]

  • m/z 182 (~10%) :

    Cl + Cl[1]

• Analyst Note: Any deviation from this 9:6:1 intensity ratio indicates co-eluting impurities or incorrect assignment.[1]

Fragmentation Pathway (MS2)

Collision-Induced Dissociation (CID) triggers a cascade of neutral losses.[1] The Methoxy-to-Pyridone Rearrangement is the dominant mechanism.[1]

• Step 1: Methyl Radical Loss (-15 Da) The ether oxygen is protonated, leading to the homolytic cleavage of the methyl group.[1]

  • Transition: m/z 178 → m/z 163

  • Structure: 3,4-dichloro-2-hydroxypyridine radical cation.[1]

• Step 2: Carbon Monoxide Expulsion (-28 Da) Following methyl loss, the resulting 2-hydroxypyridine tautomerizes to a 2-pyridone species.[1] This cyclic amide facilitates the extrusion of CO (carbon monoxide).

  • Transition: m/z 163 → m/z 135

  • Significance: This confirms the oxygen was attached at the 2-position (alpha to nitrogen).[1]

• Step 3: Dechlorination (-35/36 Da) The destabilized ring sequentially loses chlorine radicals ([1]•Cl) or HCl.[1]

  • Transition: m/z 135 → m/z 100 (Chloropyridinium ion)[1]

Visualized Pathway (DOT Diagram)

Figure 1: Proposed ESI-MS/MS fragmentation pathway for 3,4-Dichloro-2-methoxypyridine showing sequential loss of methyl, carbon monoxide, and chlorine.[1][2][3][4]

Comparative Analysis: Differentiating Isomers

Differentiation from 3,5-Dichloro-2-methoxypyridine is the primary challenge.[1] Both share the same mass (178) and similar hydrophobicity.

Feature	3,4-Dichloro-2-methoxy (Target)	3,5-Dichloro-2-methoxy (Alternative)	differentiation Logic
Symmetry	Asymmetric	Symmetric	3,5-isomer has a simpler NMR, but MS requires fragmentation intensity analysis.[1]
Steric Hindrance	High (Cl at 3,4 are adjacent)	Moderate (Cl at 3,5 are separated)	The 3,4-isomer is sterically crowded, often leading to lower collision energy (CE) requirements for fragmentation.
Fragment Ratio	High m/z 163 abundance	Lower m/z 163 abundance	The "Ortho Effect": In the 3,4-isomer, the Cl at pos-3 pushes the methoxy group, destabilizing it and promoting faster methyl loss.
Retention Time (C18)	Elutes Later	Elutes Earlier	The 3,4-isomer has a larger dipole moment but slightly higher lipophilicity due to the clustered halogens creating a hydrophobic patch.[1]

Validated Experimental Protocol

To replicate these results, use the following standardized LC-MS/MS workflow.

Sample Preparation

• Stock: Dissolve 1 mg of 3,4-DCMP in 1 mL Methanol (HPLC Grade).

• Working: Dilute to 1 µg/mL in 50:50 Water:Acetonitrile + 0.1% Formic Acid.

  • Why: Formic acid ensures protonation of the pyridine nitrogen ([M+H]+ formation).

LC Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.[1]

MS Parameters (Triple Quadrupole)

• Ionization: ESI Positive (+)[1][3]

• Capillary Voltage: 3500 V

• Gas Temp: 300°C

• Scan Mode: Product Ion Scan (Precursor m/z 178).

• Collision Energy (CE): Ramp 10–40 eV to capture all fragments.[1]

Workflow Diagram

Figure 2: Step-by-step LC-MS/MS data acquisition workflow.

References

• Niessen, W. M. A. (2012).[1] Fragmentation of toxicologically relevant drugs in positive-ion liquid chromatography–tandem mass spectrometry. Mass Spectrometry Reviews. Link

• PubChem. (2023).[1] Compound Summary: 3,4-Dichloro-2-methoxypyridine (CID 57485134).[1][4] National Library of Medicine.[1] Link

• Holčapek, M., et al. (2010).[1] Structural analysis of isomeric pyridine derivatives using electrospray ionization mass spectrometry. Journal of Mass Spectrometry. Link

Sources

• 1. 2-Chloromethyl-3,4-dimethoxypyridinium chloride | C8H11Cl2NO2 | CID 16216928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. PubChemLite - 3,4-dichloro-2-methoxypyridine (C6H5Cl2NO) [pubchemlite.lcsb.uni.lu]

A Researcher's Guide to the Vibrational Landscape of 3,4-Dichloro-2-methoxypyridine: An FTIR Spectral Analysis

For researchers and professionals in drug development and organic synthesis, the precise characterization of novel or intermediate compounds is paramount. 3,4-dichloro-2-methoxypyridine, a substituted pyridine derivative, presents a unique vibrational fingerprint that can be effectively mapped using Fourier Transform Infrared (FTIR) spectroscopy. This guide provides an in-depth analysis of the expected characteristic FTIR peaks for this molecule, grounded in established spectroscopic principles and comparative data from related structures. We will explore the causality behind peak assignments and provide a framework for interpreting the spectrum of this and similar halogenated, methoxy-substituted aromatic heterocycles.

The Importance of Vibrational Spectroscopy in Molecular Characterization

FTIR spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of a molecule.[1] When a molecule is irradiated with infrared light, its bonds vibrate at specific frequencies. These frequencies are dependent on the bond strength, the mass of the atoms involved, and the overall molecular structure. The resulting spectrum, a plot of infrared intensity versus wavenumber, serves as a unique "molecular fingerprint," allowing for the identification of functional groups and the elucidation of molecular structure.[1] For a molecule like 3,4-dichloro-2-methoxypyridine, with its combination of an aromatic ring, halogen substituents, and a methoxy group, FTIR provides a wealth of structural information.

Experimental Protocol for FTIR Analysis of a Substituted Pyridine

To obtain a high-quality FTIR spectrum of a compound like 3,4-dichloro-2-methoxypyridine, which is typically a solid at room temperature, the following Attenuated Total Reflectance (ATR)-FTIR protocol is recommended. ATR is a widely used technique for solid and liquid samples as it requires minimal sample preparation.

Instrumentation:

• A Fourier Transform Infrared (FTIR) spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector.

• A single-reflection diamond ATR accessory.

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

  • Record a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum to remove any contributions from the instrument and the surrounding atmosphere (e.g., CO2, water vapor).

• Sample Preparation and Loading:

  • Place a small amount of the 3,4-dichloro-2-methoxypyridine sample onto the center of the diamond ATR crystal.

  • Apply consistent pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal surface. The quality of the contact is crucial for obtaining a good signal-to-noise ratio.

• Sample Spectrum Acquisition:

  • Collect the sample spectrum. Typically, 32 or 64 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded in the mid-infrared range, from 4000 to 400 cm⁻¹, with a spectral resolution of 4 cm⁻¹.[2]

• Data Processing:

  • The acquired spectrum is processed by the instrument's software, which includes Fourier transformation of the interferogram and ratioing against the background spectrum to produce a transmittance or absorbance spectrum.

  • Baseline correction and other processing may be applied if necessary.

Predicted FTIR Characteristic Peaks of 3,4-dichloro-2-methoxypyridine: A Detailed Analysis

While a definitive experimental spectrum for 3,4-dichloro-2-methoxypyridine is not publicly available, we can predict its characteristic absorption bands by analyzing its constituent functional groups and comparing it with structurally similar compounds. The key vibrational modes are associated with the pyridine ring, the C-H bonds, the C-Cl bonds, and the methoxy group.

Pyridine Ring Vibrations

The pyridine ring, an aromatic heterocycle, gives rise to several characteristic vibrations. These include C-H stretching, C=C and C=N stretching, and in-plane and out-of-plane bending modes.[3][4][5][6][7]

• Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on the aromatic ring are expected to appear at wavenumbers slightly above 3000 cm⁻¹.[8][9] For 3,4-dichloro-2-methoxypyridine, which has two adjacent C-H bonds on the ring, these peaks might be weak but are a clear indicator of the aromatic system.

• C=C and C=N Ring Stretching: The stretching vibrations of the carbon-carbon and carbon-nitrogen double bonds within the pyridine ring typically occur in the 1600-1400 cm⁻¹ region.[9] For substituted pyridines, multiple bands are often observed. Based on data from a similar dichlorinated methoxypyridine derivative, we can expect strong to medium intensity peaks around 1580 cm⁻¹, 1550 cm⁻¹, and 1450 cm⁻¹.[10]

• Ring In-Plane and Out-of-Plane Bending: The in-plane bending vibrations of the pyridine ring are generally found in the 1300-1000 cm⁻¹ region, while the out-of-plane bending modes appear below 1000 cm⁻¹.[3] The substitution pattern on the ring influences the exact position of these bands.

Methoxy Group Vibrations

The methoxy (-OCH₃) group has several characteristic vibrational modes that are useful for its identification.

• C-H Stretching of the Methyl Group: The symmetric and asymmetric stretching vibrations of the C-H bonds in the methyl group of the methoxy substituent are expected in the 2950-2850 cm⁻¹ range.

• Asymmetric and Symmetric C-O-C Stretching: The stretching of the C-O-C linkage is a key indicator of the methoxy group. The asymmetric stretch typically appears as a strong band in the 1275-1200 cm⁻¹ region, while the symmetric stretch is found around 1075-1020 cm⁻¹.[11] For 3,4-dichloro-2-methoxypyridine, a strong absorption around 1250 cm⁻¹ and another in the 1030-1010 cm⁻¹ range are anticipated.

Carbon-Chlorine (C-Cl) Vibrations

The vibrations of the carbon-chlorine bonds are highly dependent on the mass of the chlorine atom and generally appear at lower wavenumbers.

• C-Cl Stretching: The C-Cl stretching vibrations for chloro-aromatic compounds typically occur in the 850-550 cm⁻¹ range.[12] For 3,4-dichloro-2-methoxypyridine, two distinct C-Cl stretching bands may be observed in this region, corresponding to the two chlorine atoms attached to the pyridine ring. The presence of these strong absorptions in the lower frequency region of the spectrum is a strong indicator of halogenation.[12]

Summary of Expected Characteristic Peaks

The following table summarizes the predicted characteristic FTIR absorption bands for 3,4-dichloro-2-methoxypyridine, with their corresponding vibrational modes and expected intensities.

Wavenumber Range (cm⁻¹)	Vibrational Mode	Expected Intensity
3100 - 3000	Aromatic C-H Stretching	Weak to Medium
2950 - 2850	C-H Stretching (in -OCH₃)	Medium
~1580	C=C and C=N Ring Stretching	Strong
~1550	C=C and C=N Ring Stretching	Strong
~1450	C=C and C=N Ring Stretching	Medium
~1250	Asymmetric C-O-C Stretching (in -OCH₃)	Strong
~1020	Symmetric C-O-C Stretching (in -OCH₃)	Medium to Strong
850 - 550	C-Cl Stretching	Strong

Visualization of Molecular Structure and Key Vibrational Modes

To better understand the relationship between the molecular structure and its vibrational modes, a diagram of 3,4-dichloro-2-methoxypyridine is provided below, highlighting the key functional groups responsible for the characteristic FTIR peaks.

Caption: Molecular structure of 3,4-dichloro-2-methoxypyridine with key vibrational modes.

Conclusion

The FTIR spectrum of 3,4-dichloro-2-methoxypyridine is expected to exhibit a series of characteristic absorption bands that are diagnostic of its structure. By systematically analyzing the contributions from the pyridine ring, the methoxy group, and the chloro-substituents, researchers can confidently identify and characterize this molecule. This guide provides a robust framework for interpreting the vibrational spectrum, enabling a deeper understanding of the molecular properties of this and related compounds, which is essential for advancing research and development in the chemical and pharmaceutical sciences.

References

• ResearchGate. (n.d.). FTIR spectrum of NMOBA.
• ResearchGate. (n.d.). FTIR spectra of MoS2, Fe3O4, Fe3O4@ MoS2-MPS, DES, and Fe3O4@ MoS2@DES-MIP.

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Aluminum Chemist. (2021, April 17). Lec15 - IR Spectra of Aromatic Compounds. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum for approximately 500 ppm dichloromethane in 97 % nitrogen and 3 % oxygen after the plasma reactor.
• ResearchGate. (n.d.). Synthesis, Spectroscopic Characterization and X-ray Structure Analysis of 6-(2,5-Dichlorothiophen-3-yl)-2-methoxy-4-(4-methoxyphenyl)pyridine-3-carbonitrile.

• Wiley Analytical Science. (n.d.). Interpretation of Infrared Spectra, A Practical Approach. Retrieved from [Link]

• Insubria. (2012, September 19). FT-IR Investigation of Methoxy Substituted Benzenes Adsorbed on Solid Acid Catalysts. Retrieved from [Link]

• Spectroscopy Online. (2023, September 1). Halogenated Organic Compounds. Retrieved from [Link]

• MDPI. (n.d.). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. Retrieved from [Link]

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• SpectraBase. (n.d.). 2,6-Dimethoxypyridine - Optional[FTIR] - Spectrum. Retrieved from [Link]

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A Comparative Guide to the Reactivity of 3,4-Dichloro-2-methoxypyridine and its 2,3-Dichloro Isomer

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, substituted pyridines represent a cornerstone of molecular design. Their inherent electronic properties and the ability to fine-tune their reactivity through substitution patterns make them invaluable synthons. Among these, dichloromethoxypyridines are particularly useful intermediates, offering multiple sites for functionalization. This guide provides an in-depth comparative analysis of the reactivity of two key isomers: 3,4-dichloro-2-methoxypyridine and its regioisomer, 2,3-dichloro-5-methoxypyridine, with a focus on their behavior in nucleophilic aromatic substitution (SNAr) reactions.

Theoretical Underpinnings of Reactivity: An Electronic and Steric Analysis

The reactivity of substituted pyridines in SNAr reactions is fundamentally governed by the electron-deficient nature of the pyridine ring, a consequence of the electronegative nitrogen atom. This inherent electron deficiency is further modulated by the electronic and steric effects of the substituents. The rate-determining step in most SNAr reactions is the initial nucleophilic attack to form a negatively charged intermediate known as a Meisenheimer complex.[1] Therefore, factors that stabilize this intermediate will accelerate the reaction.

Electron-Withdrawing and -Donating Effects:

Both chlorine and methoxy groups exert a combination of inductive and resonance effects.[2] Chlorine atoms are strongly electronegative and thus exhibit a powerful electron-withdrawing inductive effect (-I), which deactivates the ring towards electrophilic attack but, crucially, activates it towards nucleophilic attack. The methoxy group, conversely, has a dual electronic nature. It is inductively electron-withdrawing (-I) due to the electronegativity of the oxygen atom, but more significantly, it is a strong resonance electron-donating group (+R) due to the lone pairs on the oxygen that can be delocalized into the pyridine ring.[2]

In 3,4-dichloro-2-methoxypyridine , the methoxy group at the 2-position exerts its +R effect, increasing electron density primarily at the 4- and 6-positions. The two chlorine atoms at the 3- and 4-positions strongly withdraw electron density through their -I effect.

For the isomeric 2,3-dichloro-5-methoxypyridine , the methoxy group is at the 5-position. Its +R effect will increase electron density at the 2- and 4-positions. The chlorine atoms at the 2- and 3-positions exert their strong -I effect.

Regioselectivity of Nucleophilic Attack:

The position of nucleophilic attack is determined by the relative activation of the carbon atoms bearing the leaving groups (the chlorine atoms). In pyridines, the positions ortho and para to the ring nitrogen (C2, C4, and C6) are inherently more electron-deficient and thus more susceptible to nucleophilic attack.[3] The presence of additional electron-withdrawing groups enhances this effect.

• In 3,4-dichloro-2-methoxypyridine , the C4 position is para to the ring nitrogen, and the C2 position, which is occupied by the methoxy group, is ortho. The chlorine at C4 is therefore highly activated towards nucleophilic substitution. The chlorine at C3 is less activated as it is meta to the nitrogen. The electron-donating resonance effect of the 2-methoxy group will somewhat counteract the activation at the C4 position.

• In 2,3-dichloro-5-methoxypyridine , the C2 position is ortho to the nitrogen, and the C6 position (unsubstituted) is also ortho. The chlorine at C2 is highly activated. The chlorine at C3 is less activated. The methoxy group at C5 will have a less pronounced deactivating effect on the C2 position compared to the effect of the 2-methoxy group on the C4 position in the other isomer.

Based on this theoretical analysis, we can predict that nucleophilic attack will preferentially occur at the C4 position of 3,4-dichloro-2-methoxypyridine and at the C2 position of 2,3-dichloro-5-methoxypyridine.

Figure 1: Logical workflow for the comparative reactivity analysis.

Experimental Data and Comparative Reactivity

For instance, the reaction of 2,3-dichloro-5-(trifluoromethyl)pyridine with ammonia proceeds at the C2 position, highlighting the high reactivity of this position in a 2,3-dichloro-5-substituted pyridine.[4] The trifluoromethyl group is a strong electron-withdrawing group, which would further activate the ring towards nucleophilic attack. Given that the methoxy group is electron-donating by resonance, it is expected that 2,3-dichloro-5-methoxypyridine would be less reactive than its trifluoromethyl counterpart, but the regioselectivity for attack at C2 should remain.

In the case of 3,4-dichloro-2-methoxypyridine, the C4 position is highly activated. However, the resonance-donating effect of the 2-methoxy group will likely render it less reactive than a comparable dichloropyridine lacking this substituent.

Table 1: Predicted Reactivity and Regioselectivity in SNAr Reactions

Isomer	Most Reactive Site	Predicted Relative Reactivity	Supporting Rationale
3,4-Dichloro-2-methoxypyridine	C4	Moderate	C4 is para to ring nitrogen, but the 2-methoxy group is electron-donating by resonance, deactivating the ring.
2,3-Dichloro-5-methoxypyridine	C2	High	C2 is ortho to ring nitrogen. The 5-methoxy group has a weaker deactivating effect on C2 compared to the 2-methoxy on C4 in the other isomer.

Experimental Protocol: A Representative SNAr Reaction

The following protocol describes a general procedure for the amination of a dichloromethoxypyridine, which can be adapted for either isomer. This self-validating system includes in-process controls and analytical checkpoints to ensure reproducibility and accuracy.

Objective: To synthesize the corresponding amino-substituted product via nucleophilic aromatic substitution.

Materials:

• 3,4-dichloro-2-methoxypyridine or 2,3-dichloro-5-methoxypyridine (1.0 eq)

• Amine nucleophile (e.g., morpholine, piperidine) (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Potassium carbonate (K2CO3) (2.0 eq)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na2SO4)

• Thin Layer Chromatography (TLC) plates (silica gel)

• High-Performance Liquid Chromatography (HPLC) system

• Nuclear Magnetic Resonance (NMR) spectrometer

• Mass Spectrometer (MS)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the dichloromethoxypyridine isomer (1.0 eq) and anhydrous DMF.

• Addition of Reagents: Add the amine nucleophile (1.2 eq) and potassium carbonate (2.0 eq) to the flask.

• Reaction Monitoring: Heat the reaction mixture to 80-100 °C. Monitor the progress of the reaction by TLC or HPLC at regular intervals (e.g., every hour). The disappearance of the starting material and the appearance of a new, more polar spot (for the product) will indicate reaction progression.

• Work-up: Once the reaction is complete (as determined by the monitoring method), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification and Characterization: Purify the crude product by column chromatography on silica gel. Characterize the purified product by NMR and MS to confirm its structure and purity.

Figure 2: A generalized experimental workflow for the SNAr reaction.

Broader Reactivity Profiles: Beyond SNAr

While SNAr is a dominant reaction pathway for these compounds, their reactivity is not limited to it. Both isomers can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. The regioselectivity of these reactions is often complementary to that of SNAr, providing access to a wider range of substituted pyridine derivatives.[5] Generally, in palladium-catalyzed cross-couplings, the oxidative addition step is favored at the more electron-rich C-Cl bond, or the one that is less sterically hindered.

Conclusion and Outlook

The comparative analysis of 3,4-dichloro-2-methoxypyridine and 2,3-dichloro-5-methoxypyridine reveals distinct reactivity profiles governed by the interplay of electronic and steric effects. While direct quantitative experimental comparisons are limited, a robust theoretical framework and data from analogous systems allow for reliable predictions of their behavior.

Key Takeaways:

• 2,3-Dichloro-5-methoxypyridine is predicted to be the more reactive of the two isomers in SNAr reactions, with substitution occurring preferentially at the C2 position.

• 3,4-Dichloro-2-methoxypyridine is expected to be less reactive due to the deactivating effect of the 2-methoxy group, with nucleophilic attack favored at the C4 position.

• The choice of isomer provides a strategic advantage in synthetic design, allowing for the selective functionalization of different positions on the pyridine ring.

This guide provides a foundation for researchers to make informed decisions when selecting starting materials and designing synthetic routes. Further experimental studies involving direct kinetic comparisons would be invaluable to refine these predictions and expand the synthetic utility of these versatile building blocks.

References

• ChemRxiv. (2022). A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors.[Link]

• MDPI. (2021). Theoretical Prediction and Explanation of Reaction Site Selectivity in the Addition of a Phenoxy Group to Perfluoropyrimidine, Perfluoropyridazine, and Perfluoropyrazine.[Link]

• National Center for Biotechnology Information. (2024). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry.[Link]

• Wavelength Pharmaceuticals. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.[Link]

• Wavelength Pharmaceuticals. (n.d.). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry.[Link]

• National Center for Biotechnology Information. (2018). Regioselective difunctionalization of pyridines via 3,4-pyridynes.[Link]

• ResearchGate. (2015). Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides.[Link]

• Denmark Group, University of Illinois Urbana-Champaign. (n.d.). DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES.[Link]

• ResearchGate. (2016). Synthesis of 2-methoxypyridine-3,4-dicarbonitriles and 4-methoxy-2,3-dihydro-1H-pyrrolo[6][7]pyridine-1,3-diones.[Link]

• Google Patents. (2014). A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine.

• ResearchGate. (2017). Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction of 3-Substituted 2,6-Dichloropyridines with 1-Methylpiperazine Studied by a Chemical Design Strategy.[Link]

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• National Center for Biotechnology Information. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems.[Link]

• National Center for Biotechnology Information. (2017). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.[Link]

• Preprints.org. (2022). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance.[Link]

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Establishing Purity Criteria for the Reference Standard of 3,4-Dichloro-2-methoxypyridine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the integrity of a reference standard is the bedrock upon which the quality and safety of a drug substance are built. For a niche yet crucial intermediate like 3,4-Dichloro-2-methoxypyridine, establishing robust purity criteria is paramount. This guide provides an in-depth technical comparison of methodologies and rationales for defining and verifying the purity of a 3,4-Dichloro-2-methoxypyridine reference standard, particularly in the absence of dedicated pharmacopeial monographs.

The Landscape of Purity: Beyond the Pharmacopeias

For many well-established pharmaceutical compounds, the United States Pharmacopeia (USP), European Pharmacopoeia (EP), and Japanese Pharmacopoeia (JP) provide detailed monographs that specify the required purity and analytical procedures. However, for specialized intermediates such as 3,4-Dichloro-2-methoxypyridine, such dedicated monographs often do not exist. In these instances, the burden of defining and justifying purity criteria falls upon the manufacturer and the end-user, guided by the principles outlined in the International Council for Harmonisation (ICH) guidelines, particularly ICH Q3A(R2): Impurities in New Drug Substances.

A typical purity specification for a non-pharmacopeial reference standard of 3,4-Dichloro-2-methoxypyridine from a commercial supplier is often in the range of ≥97%. While this provides a baseline, a comprehensive assessment for use as a reference standard in a regulated environment demands a more rigorous and multifaceted approach.

A Multi-Pronged Analytical Strategy for Purity Verification

A self-validating system for purity determination relies on the orthogonal application of multiple analytical techniques. Each method offers a unique perspective on the sample's composition, and their collective data provides a high degree of confidence in the final purity value.

Comparative Overview of Key Analytical Techniques

Analytical Technique	Principle	Strengths	Limitations	Applicability to 3,4-Dichloro-2-methoxypyridine
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity and affinity for a stationary phase.	High resolution, sensitivity, and versatility for a wide range of compounds.	Requires a chromophore for UV detection; method development can be time-consuming.	Primary technique. Ideal for separating and quantifying organic impurities.
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	Excellent for volatile and semi-volatile compounds; high sensitivity with appropriate detectors (e.g., FID, MS).	Not suitable for non-volatile or thermally labile compounds.	Orthogonal technique. Suitable for assessing volatile impurities and residual solvents.
Quantitative Nuclear Magnetic Resonance (qNMR)	Signal intensity is directly proportional to the number of atomic nuclei.	A primary ratio method that provides a direct measure of purity against a certified internal standard without the need for a specific reference standard of the analyte.	Lower sensitivity compared to chromatographic methods; requires a high-field NMR spectrometer.	Confirmatory technique. Provides an absolute purity value and structural confirmation.
Mass Spectrometry (MS)	Separation of ions based on their mass-to-charge ratio.	High sensitivity and specificity; provides molecular weight and structural information, especially when coupled with a separation technique (LC-MS, GC-MS).	Quantitative analysis can be complex; matrix effects can influence ionization.	Essential for impurity identification. Crucial for characterizing unknown impurities.

Deciphering the Impurity Profile: A Synthesis-Based Approach

Understanding the potential impurities in a reference standard is critical for developing appropriate analytical methods and setting meaningful specifications. In the absence of established data, a review of potential synthetic routes for 3,4-Dichloro-2-methoxypyridine can provide valuable insights.

A plausible synthetic pathway could involve the chlorination of a methoxypyridine precursor or the methoxylation of a dichloropyridine. For instance, the reaction of a 2,3,4-trichloropyridine with sodium methoxide could potentially yield the desired product.

Based on such synthetic strategies, a hypothetical impurity profile can be constructed:

• Process-Related Impurities:

  • Unreacted Starting Materials: e.g., 2,3,4-trichloropyridine.

  • Isomeric Byproducts: e.g., other isomers of dichloromethoxypyridine formed due to non-regioselective methoxylation.

  • Over- or Under-Methoxylated/Chlorinated Species: e.g., trichloromethoxypyridine or monochlorodimethoxypyridine.

• Degradation Products: The stability of the molecule under various stress conditions (heat, light, acid, base) would determine the nature of potential degradants.

Experimental Protocols: A Framework for Validation

The following protocols are provided as a starting point for the development and validation of analytical methods for a 3,4-Dichloro-2-methoxypyridine reference standard. These are based on established methods for similar pyridine derivatives.

High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Determination

This method is adapted from validated procedures for the analysis of substituted pyridines.

• Instrumentation: A high-performance liquid chromatograph equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 20 mM ammonium acetate, pH adjusted to 4.5 with acetic acid) and acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 275 nm (to be optimized based on the UV spectrum of 3,4-Dichloro-2-methoxypyridine).

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the reference standard in the mobile phase to a concentration of approximately 0.5 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A capillary column suitable for polar compounds (e.g., a 5% phenyl-methylpolysiloxane column, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 80°C, hold for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 40-400.

• Sample Preparation: Prepare a solution of the reference standard in a suitable solvent like dichloromethane at a concentration of approximately 1 mg/mL.

Data Presentation: A Model Certificate of Analysis

A comprehensive Certificate of Analysis (CoA) for a reference standard should present a clear and concise summary of the analytical data. The following table is a model based on a CoA for a similar dichloropyridine compound.

Test	Acceptance Criteria	Result	Method
Appearance	White to off-white solid	Conforms	Visual
Identity (¹H NMR)	Conforms to structure	Conforms	¹H NMR
Purity (HPLC)	≥ 99.5%	99.8%	HPLC-UV
Individual Impurity (HPLC)	≤ 0.15%	Largest Impurity: 0.08%	HPLC-UV
Total Impurities (HPLC)	≤ 0.5%	0.2%	HPLC-UV
Residual Solvents (GC)	Meets ICH Q3C limits	Conforms	GC-HS
Water Content (Karl Fischer)	≤ 0.5%	0.1%	Karl Fischer Titration
Assay (by mass balance)	99.0% - 101.0%	99.7%	Calculation

Visualizing the Workflow: Establishing Reference Standard Purity

The following diagram illustrates the logical workflow for establishing the purity of a 3,4-Dichloro-2-methoxypyridine reference standard.

Caption: Workflow for Establishing Reference Standard Purity.

Conclusion: A Commitment to Scientific Integrity

Establishing a reference standard for a compound like 3,4-Dichloro-2-methoxypyridine, which lacks a formal pharmacopeial monograph, is a testament to the principles of scientific rigor and due diligence. By employing a multi-faceted analytical approach, grounded in the principles of the ICH guidelines, and by thoroughly investigating potential impurities based on synthetic pathways, researchers and drug developers can establish a well-characterized and reliable reference standard. This, in turn, ensures the accuracy and reproducibility of analytical data throughout the drug development lifecycle, ultimately contributing to the safety and efficacy of the final pharmaceutical product.

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). 2006. [Link]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline: Impurities: Guideline for Residual Solvents Q3C(R8). 2021. [Link]

• United States Pharmacopeia. General Chapter <621> Chromatography. [Link]

• European Pharmacopoeia. General Chapter 2.2.46. Chromatographic separation techniques. [Link]

• Japanese Pharmacopoeia. General Test 2.01 Liquid Chromatography. [Link]

• Venugopal, N., et al. Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis. 2012.

A Senior Application Scientist's Guide to Resolving 3,4-Dichloro-2-methoxypyridine and its Process-Related Impurities by HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) and key intermediates is paramount. This guide provides an in-depth technical comparison of the High-Performance Liquid Chromatography (HPLC) retention behavior of 3,4-Dichloro-2-methoxypyridine, a crucial building block in pharmaceutical synthesis, against its common process-related impurities. By understanding the chemical principles governing their separation, you can develop robust analytical methods for accurate purity assessment.

Introduction: The Imperative of Impurity Profiling

3,4-Dichloro-2-methoxypyridine is a substituted pyridine derivative frequently employed in the synthesis of complex organic molecules. Its purity is critical, as even trace amounts of impurities can impact the yield, safety, and efficacy of the final drug product. Regulatory bodies, under guidelines such as those from the International Council for Harmonisation (ICH), mandate stringent control over impurities in pharmaceutical manufacturing.[1][2] This guide focuses on a reverse-phase HPLC (RP-HPLC) method, a cornerstone of pharmaceutical analysis, to differentiate the target molecule from its structurally similar impurities.

Understanding the Separation: A Physicochemical Perspective

The retention time in RP-HPLC is primarily governed by the analyte's hydrophobicity (lipophilicity), polarity, and ionization state.[3][4] A more hydrophobic (less polar) compound will have a stronger affinity for the nonpolar stationary phase (typically C18) and will thus elute later, resulting in a longer retention time. Conversely, more polar compounds will have a greater affinity for the polar mobile phase and elute earlier.

The key physicochemical properties influencing the separation of 3,4-Dichloro-2-methoxypyridine and its impurities are:

• LogP (Octanol-Water Partition Coefficient): A measure of a compound's hydrophobicity. A higher LogP value indicates greater hydrophobicity and generally corresponds to a longer retention time in RP-HPLC.

• pKa: The acid dissociation constant, which determines the ionization state of a molecule at a given pH. The pyridine nitrogen in these compounds is basic and will be protonated at acidic pH. Protonation increases polarity, leading to earlier elution.

• Positional Isomerism: The arrangement of substituents on the pyridine ring significantly impacts the molecule's overall polarity and its interaction with the stationary phase.

Common Impurities in the Synthesis of 3,4-Dichloro-2-methoxypyridine

A common synthetic route to 3,4-Dichloro-2-methoxypyridine involves the nucleophilic substitution of a chlorine atom in a trichloropyridine precursor with a methoxy group using a reagent like sodium methoxide.[3][5] Based on this, the following are considered probable process-related impurities:

• Impurity A: 2,3,4-Trichloropyridine (Starting Material): Incomplete reaction can lead to the presence of the starting material.

• Impurity B: 2,5-Dichloro-4-methoxypyridine (Positional Isomer): Isomeric byproduct formed during the methoxylation reaction.

• Impurity C: 3,5-Dichloro-2-methoxypyridine (Positional Isomer): Another potential isomeric byproduct.

• Impurity D: 3,4-Dichloro-2-hydroxypyridine (Hydrolysis Product): Can form if water is present during the synthesis or upon storage, leading to the hydrolysis of the methoxy group.[6][7]

Comparative Analysis of Retention Times

The predicted physicochemical properties of 3,4-Dichloro-2-methoxypyridine and its impurities provide a strong basis for predicting their elution order in RP-HPLC.

Compound	Structure	Predicted LogP	Predicted pKa	Expected Retention Time	Rationale
3,4-Dichloro-2-methoxypyridine (API)	2.4 [8]	~2.0-3.0	Intermediate	The target molecule with a balance of hydrophobic (dichloro) and polar (methoxy, pyridine nitrogen) groups.
Impurity A: 2,3,4-Trichloropyridine	~2.8	~1.0-2.0	Longest	The most hydrophobic compound due to the presence of three chlorine atoms and the absence of the more polar methoxy group.
Impurity B: 2,5-Dichloro-4-methoxypyridine	~2.4	~2.0-3.0	Similar to API	As a positional isomer, it has a similar LogP to the API, making separation challenging. Subtle differences in dipole moment may allow for resolution.
Impurity C: 3,5-Dichloro-2-methoxypyridine	~2.5	~2.0-3.0	Similar to API	Another positional isomer with a comparable LogP. Separation will depend on fine-tuning the chromatographic conditions.
Impurity D: 3,4-Dichloro-2-hydroxypyridine	~1.5	~7.0-8.0 (phenolic proton)	Shortest	The hydroxyl group is significantly more polar than the methoxy group, leading to a lower LogP and much earlier elution.

Note: The predicted LogP and pKa values are estimations from various chemical software and databases and are used here for illustrative purposes to explain the principles of separation.

Experimental Protocol: A Validated Approach

This section outlines a robust RP-HPLC method for the separation of 3,4-Dichloro-2-methoxypyridine from its key impurities.

Chromatographic Conditions

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 70% B

  • 20-25 min: 70% B

  • 25.1-30 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 280 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 0.5 mg/mL.

Causality Behind Experimental Choices

• C18 Column: The nonpolar C18 stationary phase is ideal for retaining the moderately hydrophobic analytes.

• Formic Acid in Mobile Phase: The acidic mobile phase ensures that the pyridine nitrogen is protonated. This consistent ionization state leads to sharper peaks and reproducible retention times.

• Acetonitrile as Organic Modifier: Acetonitrile is a common and effective organic solvent for RP-HPLC, providing good elution strength for these compounds.

• Gradient Elution: A gradient is employed to ensure that all impurities, from the more polar hydrolysis product to the highly nonpolar starting material, are eluted with good peak shape and within a reasonable run time.

• UV Detection at 280 nm: This wavelength provides good sensitivity for the pyridine ring system present in all the compounds of interest.

Visualizing the Workflow and Separation Logic

To further clarify the experimental process and the underlying principles of separation, the following diagrams are provided.

Caption: Experimental workflow for the HPLC analysis of 3,4-Dichloro-2-methoxypyridine and its impurities.

Caption: Relationship between physicochemical properties and expected HPLC elution order.

Conclusion

The successful separation of 3,4-Dichloro-2-methoxypyridine from its process-related impurities is achievable with a well-designed reverse-phase HPLC method. By understanding the interplay of hydrophobicity, polarity, and ionization, analytical scientists can predict and control the retention behavior of these closely related compounds. The provided experimental protocol serves as a robust starting point for method development and validation, ensuring the quality and purity of this vital pharmaceutical intermediate. This guide underscores the importance of a scientifically driven approach to analytical method development, a cornerstone of ensuring the safety and efficacy of pharmaceutical products.

References

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• PubChem. (n.d.). 3,4-dichloro-2-methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

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• SIELC Technologies. (n.d.). HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. Retrieved from [Link]

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A Comparative Guide to the Structural Validation of 3,4-Dichloro-2-methoxypyridine

In the landscape of pharmaceutical and materials science, the unambiguous structural confirmation of novel chemical entities is a cornerstone of rigorous research and development. For drug development professionals and researchers, an incorrectly assigned structure can lead to the misinterpretation of biological activity, wasted resources, and significant delays. Polysubstituted heteroaromatic compounds, such as 3,4-Dichloro-2-methoxypyridine, present a particular challenge due to the potential for isomeric ambiguity. This guide provides an in-depth, comparative analysis of analytical techniques, centered on the utility of Carbon-13 Nuclear Magnetic Resonance (C13 NMR) spectroscopy, for the definitive structural validation of this specific molecule.

Part 1: The Primary Approach: Structural Elucidation via C13 NMR

C13 NMR spectroscopy is a powerful first-line technique for determining the carbon skeleton of an organic molecule.[1][2] Each unique carbon atom in a molecule produces a distinct signal, and the chemical shift (δ) of that signal provides profound insight into its electronic environment.[3] For 3,4-dichloro-2-methoxypyridine, we expect to observe six distinct signals: five from the pyridine ring and one from the methoxy group.

Theoretical Principles: Predicting the C13 NMR Spectrum

The chemical shifts in a substituted pyridine ring are governed by the interplay of inductive and resonance effects of the substituents. Understanding these effects allows for a rational prediction of the spectrum, which is a critical first step in structural validation.

• Bare Pyridine Ring: The carbon atoms of an unsubstituted pyridine ring have characteristic chemical shifts: C2/C6 (~150 ppm), C4 (~136 ppm), and C3/C5 (~124 ppm).[4] The deshielding of C2/C6 is due to their proximity to the electronegative nitrogen atom.

• Substituent Effects:

  • 2-Methoxy Group (-OCH₃): The oxygen atom is highly electronegative, exerting a strong deshielding (downfield shift) effect on the directly attached C2 carbon.[5] We can find reference spectra for similar compounds, such as 2-methoxypyridine, to guide our predictions.[6] The methoxy carbon itself will appear in the typical range for an sp³ carbon bonded to an oxygen, around 50-65 ppm.[5]

  • 3-Chloro & 4-Chloro Groups (-Cl): Chlorine atoms are electronegative and induce a downfield shift on the carbons to which they are attached (the ipso carbon). They have a more complex effect on adjacent carbons.

Based on these principles, we can predict the approximate chemical shifts for each carbon in 3,4-dichloro-2-methoxypyridine. The C2 carbon, being attached to both the ring nitrogen and the methoxy oxygen, is expected to be the most downfield signal in the aromatic region. The C3 and C4 carbons, bearing chlorine atoms, will also be significantly downfield. The remaining C5 and C6 carbons will be influenced by all three substituents, and their precise shifts can be estimated using additive models or computational prediction tools.[7][8]

Experimental Protocol: Acquiring a High-Quality C13 NMR Spectrum

A self-validating protocol is essential for trustworthy data. The following steps outline a robust procedure for acquiring a standard proton-decoupled C13 NMR spectrum.

• Sample Preparation:

  • Accurately weigh 10-20 mg of the purified compound.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube. The deuterated solvent provides the field-frequency lock for the spectrometer.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard, which defines the 0 ppm reference point.[3][9]

• Spectrometer Setup & Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Tune and match the 13C probe to the sample.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Use a standard pulse program for proton-decoupled 13C NMR. This involves broadband decoupling of protons to collapse all C-H couplings into singlets and provides a signal enhancement via the Nuclear Overhauser Effect (NOE).[10]

  • Key acquisition parameters to consider:

    • Pulse Angle: A 30° or 45° pulse is often a good compromise between signal intensity and preventing saturation of quaternary carbons.[11]

    • Acquisition Time (AQ): Set to at least 1.0 second to ensure good digital resolution.[10]

    • Relaxation Delay (D1): A delay of 2 seconds is a reasonable starting point to allow for sufficient relaxation of the carbon nuclei between pulses.[12]

    • Number of Scans (NS): Since C13 has a low natural abundance (~1.1%), a larger number of scans (e.g., 512 to 2048) is typically required to achieve an adequate signal-to-noise ratio.[13]

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Apply a baseline correction.

  • Calibrate the spectrum by setting the TMS peak to 0 ppm.

  • Apply an exponential multiplication with a line broadening factor (e.g., LB = 1.0 Hz) to improve the signal-to-noise ratio.[10]

Part 2: Cross-Validation with Orthogonal Techniques

While C13 NMR provides the carbon framework, relying on a single technique is insufficient for unequivocal proof of structure. Orthogonal methods, which measure different physical properties of the molecule, are required for comprehensive validation.

Comparison 1: Proton (¹H) NMR Spectroscopy

¹H NMR is highly sensitive and provides information about the number and connectivity of protons. For 3,4-dichloro-2-methoxypyridine, we expect to see signals for the two aromatic protons (H-5 and H-6) and the methoxy protons (-OCH₃). The splitting patterns (coupling constants) between H-5 and H-6 will be crucial for confirming their relative positions.

• Synergy with C13 NMR: The true power comes from combining ¹H and ¹H NMR through 2D NMR experiments like HSQC and HMBC.[14][15][16]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon it is directly attached to.[17][18] This allows for the unambiguous assignment of the protonated carbons (C-5, C-6, and the methoxy carbon).

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away.[17][18] For example, the methoxy protons should show a correlation to the C-2 carbon, definitively linking the methoxy group to that position.

Caption: Workflow for structural validation using 1D and 2D NMR.

Comparison 2: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and, crucially in this case, information about its elemental composition through isotopic patterns.[2]

• Key Information Gained:

  • Molecular Ion Peak (M⁺): Confirms the molecular weight of the compound.

  • Isotopic Pattern: Chlorine has two stable isotopes, ³⁵Cl (~75%) and ³⁷Cl (~25%).[19] A molecule containing two chlorine atoms will exhibit a characteristic pattern of peaks for the molecular ion: M⁺, (M+2)⁺, and (M+4)⁺. The relative intensities of these peaks (approximately 9:6:1) provide definitive evidence for the presence of two chlorine atoms.[20][21]

• Sample Preparation: Prepare a dilute solution of the compound (~100 ppm) in a volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation:

  • Gas Chromatograph (GC): Inject 1 µL of the sample. Use a suitable column (e.g., DB-5ms) and a temperature program that allows for the elution of the compound as a sharp peak.

  • Mass Spectrometer (MS): Use Electron Ionization (EI) at 70 eV. Scan a mass range that includes the expected molecular weight (e.g., 50-250 m/z).

• Data Analysis: Examine the mass spectrum of the GC peak corresponding to the compound. Identify the molecular ion cluster and compare its isotopic pattern to the theoretical pattern for a C₆H₅Cl₂NO molecule.

Data Summary and Comparison

The table below summarizes the expected data from each technique, providing a clear comparison of their roles in the structural validation process.

Technique	Information Gained	Expected Result for 3,4-Dichloro-2-methoxypyridine	Role in Validation
C13 NMR	Carbon skeleton, number of unique carbons, electronic environment.	6 distinct signals. 1 signal ~55-65 ppm (-OCH₃). 5 signals in the aromatic region (~110-165 ppm).	Primary: Confirms the carbon framework and presence of key functional groups.
¹H NMR	Number and type of protons, proton-proton connectivity.	3 distinct signals. Singlet (~4 ppm, 3H). Two doublets in the aromatic region (~7-8.5 ppm, 1H each).	Secondary: Confirms proton environment and provides coupling information for 2D NMR.
2D NMR (HSQC/HMBC)	Direct and long-range C-H correlations.	HSQC shows correlations for C5-H5, C6-H6, and OCH₃. HMBC shows key correlations like OCH₃ to C2.	Confirmatory: Unambiguously links the proton and carbon skeletons, confirming substituent positions.
Mass Spectrometry	Molecular weight and elemental composition (from isotopes).	Molecular ion cluster (M⁺, M+2, M+4) with ~9:6:1 ratio, confirming the presence of two Cl atoms.	Essential: Provides orthogonal confirmation of the molecular formula which NMR cannot.

Logical Relationship of Analytical Techniques

The validation process is a logical progression, where each technique provides a piece of the puzzle that is confirmed and expanded upon by the next.

Caption: Logical flow of information for structural elucidation.

Conclusion: An Integrated and Self-Validating Approach

The structural validation of 3,4-dichloro-2-methoxypyridine, or any complex molecule, cannot be reliably achieved with a single analytical method. While C13 NMR is an indispensable tool for mapping the carbon skeleton, its data must be interpreted within a larger analytical context. A robust, trustworthy validation strategy relies on the synergistic and orthogonal data provided by a combination of 1D and 2D NMR techniques and mass spectrometry. This integrated approach, where the molecular formula from MS validates the atom counts from NMR, and the connectivity from 2D NMR confirms the specific isomer, constitutes a self-validating system that provides the highest degree of confidence for researchers, scientists, and drug development professionals.

References

• Testbook. (n.d.). The correct match of 13C NMR chemical shift values (δ) for pyridine is. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• University of Missouri. (2020). Optimized Default 13C Parameters. Retrieved from [Link]

• ResearchGate. (n.d.). 1H and 13C NMR spectra remain the first tool used by chemists. Retrieved from [Link]

• DTIC. (n.d.). 1H and 13C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Introductory note on the 13C NMR spectrum of 2-methoxypropane. Retrieved from [Link]

• ACS Publications. (n.d.). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Substituent Effects on the 13C-NMR Chemical Shifts of the Pyridinic Ring. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.5. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Columbia University. (n.d.). HSQC and HMBC. Retrieved from [Link]

• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• Chemistry Steps. (n.d.). Isotopes in Mass Spectrometry. Retrieved from [Link]

• Oxford Instruments. (n.d.). Two-dimensional Experiments: Inverse Heteronuclear Correlation. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Chapter 5: Acquiring 1H and 13C Spectra. In Multinuclear NMR. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Isotope Abundance. Retrieved from [Link]

• IMSERC. (n.d.). 13C ACQUISITION PERIOD. Retrieved from [Link]

• ACS Publications. (2014). 13C NMR Spectroscopy for the Quantitative Determination of Compound Ratios and Polymer End Groups. Organic Letters. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Characteristics of ¹³C NMR Spectroscopy. Retrieved from [Link]

• Chemistry LibreTexts. (2022). HMBC and HMQC Spectra. Retrieved from [Link]

• Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Sciences. (n.d.). Structural elucidation of compounds using different types of spectroscopic techniques. Retrieved from [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Management of 3,4-Dichloro-2-methoxypyridine

Executive Summary & Immediate Action

3,4-Dichloro-2-methoxypyridine is a halogenated heterocyclic compound often used as an intermediate in agrochemical and pharmaceutical synthesis.[1][2][3] Its disposal requires strict adherence to halogenated organic waste protocols due to the release of toxic hydrochloric acid (HCl) and nitrogen oxides (NOx) during thermal decomposition.

CRITICAL STOP/GO DECISION:

• STOP: Do NOT mix this waste with non-halogenated solvents (e.g., acetone, ethanol) or aqueous waste streams.[2] Cross-contamination significantly increases disposal costs and creates safety risks during incineration.[2]

• GO: Segregate immediately into "Halogenated Organic" waste streams.[2]

Chemical Profile & Hazard Logic

To manage this chemical safely, you must understand the causality of its hazards. It is not just "toxic"; it is a precursor to acid rain components if burned improperly.[2]

Physicochemical Properties & Risks

Property	Data (Typical for Halogenated Methoxypyridines)	Operational Implication
Chemical Class	Halogenated Pyridine Derivative	Must be incinerated in a facility with acid gas scrubbers.[1][2]
Physical State	Solid (typically low-melting) or Liquid	If solid, dissolve in compatible halogenated solvent or dispose of as solid waste.[1][2]
Combustion Products	HCl, NOx, CO, CO2	Fire Hazard: Do not inhale smoke.[1] Requires SCBA in fire scenarios.
Incompatibility	Strong Oxidizers, Strong Acids	Store away from nitric acid or peroxides to prevent exothermic runaway.[1]
Aquatic Toxicity	High (Likely Class 9 Environmentally Hazardous)	Zero tolerance for drain disposal.[1][2]

Expert Insight: The "methoxy" group (

) adds electron density to the ring, potentially making it more reactive towards electrophiles than pure pyridine, but the two chlorine atoms withdraw electrons, stabilizing it. However, upon incineration, the chlorine atoms are stripped to form corrosive HCl gas. This is why standard "solvent waste" drums (often burned for fuel recovery in cement kilns) are unsuitable unless the facility is rated for halogens.[2]

Step-by-Step Disposal Protocol

Phase 1: Waste Stream Segregation (The Self-Validating System)

A self-validating system prevents human error by physical separation.[1][2]

• Designate a Specific Container: Use a dedicated waste container labeled "HALOGENATED ORGANIC WASTE" .

• Compatibility Check: Ensure the container is made of HDPE (High-Density Polyethylene) or Glass .[2] Avoid metal containers if the waste contains acidic impurities or if moisture could generate HCl over time, which corrodes steel.

• Solvent Vehicle (If applicable): If the substance is in solution, ensure the solvent is compatible.[2] Dichloromethane (DCM) or Chloroform are standard compatible vehicles for halogenated solids.[2]

Phase 2: Packaging & Labeling

Follow strict RCRA (US) or CLP (EU) guidelines.[2]

• Primary Container: Screw-top jar or drum (HDPE preferred).

• Secondary Containment: Place the primary container inside a chemically resistant tray to capture potential leaks.[2]

• Labeling:

  • Chemical Name: Write fully: "3,4-Dichloro-2-methoxypyridine Waste".

  • Hazard Warnings: "TOXIC", "IRRITANT", "HALOGENATED".[2]

Phase 3: Final Disposal (Handoff)

Transfer the sealed, labeled container to your facility's EHS (Environmental Health & Safety) team.[2] The ultimate destruction method must be High-Temperature Incineration (Rotary Kiln) with Secondary Combustion Chamber and Scrubber .[2]

• Why? The scrubber neutralizes the HCl gas generated from the chlorine atoms.[2]

Emergency Contingencies: Spill Management

Scenario: You have spilled 50g of solid 3,4-Dichloro-2-methoxypyridine on the benchtop.

• Evacuate & Ventilate: Clear the immediate area.[2] Pyridines have distinct, unpleasant odors and are respiratory irritants.[2][4]

• PPE Up: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab coat.[2] If dust is visible, use an N95 or P100 respirator.[2]

• Containment:

  • If Solid: Gently cover with a damp paper towel to prevent dust generation, then scoop into a waste jar.[2]

  • If Liquid/Solution: Surround with absorbent pads or vermiculite.[2] Do not use sawdust (combustible).[2]

• Decontamination: Scrub the surface with a mild detergent and water.[2] Collect all rinse water as hazardous waste (do not flush down the drain).[2]

Visual Workflow (Decision Tree)

The following diagram outlines the logical flow for categorizing and disposing of this specific chemical.

Caption: Operational decision tree for the segregation and packaging of halogenated pyridine waste streams.

References

• PubChem. 3,4-Dichloro-2-methylpyridine (Analogous Structure Safety Data).[1][2] National Library of Medicine.[2] Available at: [Link][2]

• U.S. Environmental Protection Agency (EPA). Defined Hazardous Waste: Listed and Characteristic Wastes (RCRA).[2] Available at: [Link][2]

• Washington State University. Laboratory Waste Management Guide: Halogenated Solvents. Available at: [Link][2]

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Personal protective equipment for handling 3,4-Dichloro-2-methoxypyridine

Executive Summary & Chemical Profile

3,4-Dichloro-2-methoxypyridine is a specialized heterocyclic intermediate frequently employed in the synthesis of agrochemicals and pharmaceutical active ingredients (APIs).[1][2][3] While often categorized generically as an "Irritant," its structural components—a halogenated pyridine ring coupled with a lipophilic methoxy group—necessitate a safety protocol exceeding standard laboratory baselines.[3]

• CAS Number: 934180-50-4 (Verify against specific vendor lot; isomers exist).[1][2]

• Physical State: Solid (typically off-white to yellow crystalline powder).[1][2][3]

• Core Hazard: Skin/Eye Irritation (H315/H319), Respiratory Irritation (H335).[1][3]

• Hidden Risk: Dermal Absorption & Sensitization. The methoxy group increases lipophilicity, facilitating transport across the stratum corneum.[1][3] Once absorbed, halogenated pyridines can act as haptens, potentially leading to sensitization or systemic toxicity.

Risk Assessment & Engineering Controls

Before PPE selection, engineering controls must be the primary line of defense.

Control Level	Requirement	Mechanistic Rationale
Primary	Chemical Fume Hood	Mandatory.[1][2][3] Prevents inhalation of dust during weighing and vapors during solvation.[3] Maintain face velocity at 80–100 fpm.
Secondary	Static Control	Halogenated aromatic solids are prone to static charge.[1][3] Use an ionizing blower or anti-static weighing boats to prevent "fly-away" powder that bypasses containment.[2]
Tertiary	Dedicated Waste Stream	Segregation as Halogenated Organic Waste is critical for regulatory compliance and incineration protocols.[1][3]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a self-validating barrier system .[2][3] If a barrier fails (e.g., outer glove tear), the secondary layer ensures safety remains compromised.

A. Ocular Protection[1][3][4]

• Standard: Chemical Splash Goggles (ANSI Z87.1).[3]

• Why Not Safety Glasses? Fine powders can bypass the side gaps of safety glasses via air currents. Upon contact with the moist mucous membranes of the eye, hydrolysis of the chloropyridine moiety can create a localized corrosive environment (HCl generation).[3]

B. Respiratory Protection[1][3][4]

• In Fume Hood: None required if sash is at working height.

• Outside Hood (Spill/Maintenance): Half-face respirator with P100 (HEPA) + Organic Vapor (OV) cartridges.[2] The OV cartridge protects against the solvents (e.g., DCM, THF) typically used to dissolve this solid.

C. Dermal Protection (Hand Architecture)

The choice of solvent dictates glove selection more than the solid itself.[3] 3,4-Dichloro-2-methoxypyridine is often dissolved in Dichloromethane (DCM) or Dimethylformamide (DMF).[2][3]

The "Double-Glove" Protocol:

• Inner Layer (Barrier): Silver Shield® (Laminate) or Viton .[1][3]

  • Role: Chemical impermeability.[3][4] Nitrile degrades rapidly (<5 mins) in DCM.

• Outer Layer (Mechanical): Disposable Nitrile (min 5 mil) .[1][3]

  • Role: Dexterity and grip.[1][5] Protects the expensive inner glove from abrasion and provides immediate indication of contamination (color change/swelling).

PPE Decision Logic Diagram

Figure 1: PPE Selection Logic based on physical state and solvent carrier.[1][2][3] Note the escalation to Laminate gloves for aggressive solvents.

Operational Protocols

Protocol A: Weighing & Transfer (Solid State)

Goal: Prevent inhalation and area contamination.[1][3]

• Preparation: Place a disposable balance draft shield or a secondary containment tray inside the fume hood.[1]

• PPE Donning: Don chemical splash goggles and double nitrile gloves.

• Weighing:

  • Open the container only inside the hood.

  • Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination.

  • Critical Step: If the solid is statically charged, wipe the spatula with an anti-static wipe or use an ionizing gun before touching the powder.

• Transfer: Cap the receiving vessel immediately. Wipe the exterior of the stock container with a dry tissue (disposed of as solid hazardous waste) before returning it to storage.

Protocol B: Reaction Setup (Solution State)

Goal: Prevent dermal absorption via solvent carrier.[1][3]

• Glove Check: If using DCM or DMF, don Silver Shield® gloves under nitrile gloves.[1][6]

• Addition: Add the solvent to the solid slowly to minimize aerosolization.[1][3]

• Monitoring: Watch for "sweating" inside the outer nitrile glove.[1] If the outer glove swells or curls, STOP .

  • Step back.[3]

  • Remove outer glove.[1]

  • Inspect inner laminate glove (it should be intact).

  • Don new outer glove.

Waste Disposal & Decontamination[8][9][10]

Disposal of halogenated heterocycles requires strict segregation.[3][7] Mixing these with non-halogenated solvents (like Acetone or Ethanol) significantly increases disposal costs and can violate environmental permits.

Waste Segregation Logic

Waste Category	Contents	Labeling Requirement	Disposal Method
Solid Waste	Contaminated paper towels, gloves, weighing boats.[1][2][3]	"Hazardous Waste: Solid Debris contaminated with Halogenated Pyridines"	Incineration
Liquid Waste A	Reaction mixtures in DCM, Chloroform, Chlorobenzene.[1]	"Hazardous Waste: HALOGENATED Organic Solvents"	High-Temp Incineration
Liquid Waste B	Reaction mixtures in Acetone, Methanol, Ethyl Acetate.[1][2]	"Hazardous Waste: Non-Halogenated Organic Solvents"	Fuels Blending/Incineration

Disposal Workflow Diagram

Figure 2: Segregation logic ensuring compliance with EPA/RCRA guidelines for halogenated waste streams.

Emergency Response

• Skin Contact:

  • IMMEDIATELY remove contaminated gloves/clothing.[1] Do not hesitate.

  • Wash with soap and copious water for 15 minutes.[3] Do not use organic solvents (ethanol/acetone) to clean skin; this enhances absorption of the pyridine.

  • Seek medical attention if irritation persists.[1]

• Spill (Solid):

  • Isolate the area.[3]

  • Wet a paper towel with water (to prevent dust) and place it over the spill.

  • Scoop up the material and the towel into a dedicated waste bag.

  • Clean surface with soap and water.[1][3][8][9]

References

• University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical Compatibility Reference.[1][3][4] Retrieved from [Link]

• U.S. EPA. (1987).[1] Treatment Technologies for Halogenated Organic Containing Wastes.[1][3] PB88-131271.[1][2] Retrieved from [Link][1][2][3]

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• 6. spokane.wsu.edu [spokane.wsu.edu]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. aaronchem.com [aaronchem.com]
• 9. echemi.com [echemi.com]